LOX-IN-3 (dihydrochloride monohydrate)

Core Science & Biosynthesis

LOX-IN-3 (Dihydrochloride Monohydrate): Mechanism of Action and Experimental Applications in ECM Remodeling

Executive Summary

LOX-IN-3 (developmental code PXS-5505) is a highly potent, orally bioavailable small-molecule inhibitor targeting the lysyl oxidase (LOX) family of enzymes[1]. Supplied experimentally as a dihydrochloride monohydrate salt, this compound has emerged as a critical research tool for investigating extracellular matrix (ECM) remodeling, fibrotic diseases, and tumor microenvironment (TME) dynamics[2]. By selectively inhibiting LOX and LOXL2, LOX-IN-3 prevents the pathological cross-linking of collagen and elastin, thereby reducing tissue stiffness and alleviating physical barriers to immune cell infiltration[3].

Molecular Profile & Pharmacodynamics

LOX-IN-3 is a haloallylamine sulfone derivative[4]. Its distinct chemical structure allows it to act as a mechanism-based inhibitor, providing sustained pharmacodynamic effects even after the drug has cleared from systemic circulation.

Target Affinity and Selectivity

The compound demonstrates high potency against key members of the LOX family while maintaining a favorable selectivity profile against related amine oxidases such as SSAO/VAP-1 and MAO-B[5].

Target Enzyme	IC50 Value	Species	Activity Profile
LOXL2	< 1 μM	Human	Potent Inhibition
LOX	< 10 μM	Bovine	Potent Inhibition
SSAO / VAP-1	N/A	Human/Animal	Markedly Reduced Activity
MAO-B	N/A	Human/Animal	Markedly Reduced Activity

Data synthesized from established biochemical assays[5].

Mechanism of Action: ECM Remodeling and TME Modulation

Lysyl oxidases are copper-dependent amine oxidases that catalyze the oxidative deamination of specific lysine and hydroxylysine residues in tropocollagen and tropoelastin[3]. This reaction generates highly reactive allysine aldehydes that spontaneously condense to form covalent cross-links, which are essential for the structural integrity and tensile strength of the ECM.

The Causality of Inhibition: LOX-IN-3 binds directly to the active site of LOX and LOXL2[1]. As a haloallylamine, it acts as a "suicide inhibitor." Once processed by the enzyme, it forms an irreversible covalent bond with the active site, completely abolishing catalytic activity[4]. This halts the formation of new collagen cross-links.

In fibrotic diseases (e.g., pulmonary or renal fibrosis), this mechanism arrests the progressive stiffening of the tissue[1]. In oncology, the TME is often characterized by a dense, desmoplastic stroma that physically excludes immune cells. By inhibiting LOX, LOX-IN-3 remodels the ECM, reduces TME stiffness, and directly enhances the infiltration of cytotoxic CD8+ T cells, thereby restoring anti-tumor immunity and improving the efficacy of secondary immunotherapies[3].

Mechanistic pathway of LOX-IN-3 irreversibly inhibiting ECM cross-linking and TME stiffness.

Pharmacokinetics and In Vivo Dynamics

A critical feature of LOX-IN-3's mechanism is the disconnect between its plasma half-life and its pharmacodynamic duration. In Wistar rat models, a single oral dose of 30 mg/kg completely abolishes lysyl oxidase activity[5].

The Self-Validating System: While plasma concentrations of the compound fall far below the IC50 within 8 hours, the half-life of enzyme recovery takes between 24 hours (in the aorta) and 2-3 days (in the ear)[5]. This temporal delay acts as an internal validation of the irreversible nature of the inhibition; the recovery of LOX activity is entirely dependent on the de novo synthesis of new LOX enzymes rather than the pharmacokinetic clearance of the drug[5].

Experimental Protocols & Workflows

Protocol A: Preparation of In Vivo Working Solution

Because LOX-IN-3 is a hydrophobic small molecule, improper formulation will lead to precipitation, ruining dosing accuracy. The following self-validating formulation ensures micellar stability and optimal oral bioavailability[1].

Materials: LOX-IN-3 dihydrochloride monohydrate powder, DMSO, PEG300, Tween-80, Saline. Step-by-Step Methodology:

• Stock Preparation: Dissolve the compound in pure DMSO to create a clear stock solution (e.g., 25.0 mg/mL)[1]. Causality: DMSO acts as the primary solvent, disrupting the crystal lattice of the compound.

• Co-solvent Addition: Add PEG300 to achieve a 40% v/v final concentration. Mix thoroughly until completely clear[1]. Causality: PEG300 acts as a co-solvent to prevent aggregation when the aqueous phase is introduced.

• Surfactant Integration: Add Tween-80 to achieve a 5% v/v final concentration. Mix evenly[1]. Causality: Tween-80 forms protective micelles around the hydrophobic compound.

• Aqueous Phase: Slowly add Saline to achieve a 45% v/v final concentration, adjusting to the final volume (e.g., 1 mL)[1]. Causality: Saline provides physiological osmolarity for safe administration. Quality Control Check: The final solution (10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline) must remain completely clear. Use immediately to prevent gradual precipitation[1].

Protocol B: Unilateral Ureteric Obstruction (UUO) Fibrosis Model

This protocol is used to validate the anti-fibrotic efficacy of LOX-IN-3 in vivo.

• Model Induction: Perform surgical ligation of the left ureter in C57BL/6 mice to induce rapid renal fibrosis[1].

• Dosing Regimen: Administer LOX-IN-3 via oral gavage at 10 mg/kg once daily for 14 consecutive days[5].

• Tissue Harvest: Euthanize the animals and harvest the obstructed kidneys. Record kidney weight and cortical thickness[5].

• Histological Quantification: Section the tissue and stain with Picrosirius Red[5]. Causality: Picrosirius Red specifically intercalates into fibrillar collagen networks. Under polarized light, cross-linked collagen exhibits strong birefringence. A reduction in the stained area directly validates the inhibition of LOX-mediated collagen cross-linking, providing a visual and quantifiable metric of efficacy[5].

Step-by-step in vivo workflow for evaluating LOX-IN-3 efficacy in disease models.

Expanding Therapeutic Implications

Beyond renal fibrosis, LOX-IN-3 has demonstrated profound efficacy across multiple preclinical models:

• Pulmonary Fibrosis: Oral administration at 15 mg/kg daily for 21 days significantly reduces lung weight and Ashcroft scores in bleomycin-induced pulmonary fibrosis models[1].

• Hepatic Fibrosis & Metastasis: In BALB/c mice bearing hepatic fibrosis, intraperitoneal administration of LOX-IN-3 (20 mg/kg daily) significantly reduces liver fibrosis[5]. Furthermore, in orthotopic 4T1 breast cancer models, LOX-IN-3 treatment significantly diminishes collagen cross-links and reduces the metastatic load in the liver[2].

References

• Biorbyt. LOX-IN-3 dihydrochloride.
• InvivoChem. LOX-IN-3 dihydrochloride monohydrate.
• MedChemExpress. PXS-5505 (LOX-IN-3 dihydrochloride monohydrate).
• TargetMol. LOX-IN-3 dihydrochloride.
• National Institutes of Health (PMC). Mechanism and application of copper-based nanomedicines in activating tumor immunity through oxidative stress modulation.

Sources

• 1. LOX-IN-3 dihydrochloride | inhibitor of lysyl oxidase (LOX) | 2409964-23-2 | PXS5505; PXS-5505 | InvivoChem [invivochem.com]
• 2. biorbyt.com [biorbyt.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. LOX-IN-3 dihydrochloride | Lipoxygenase | TargetMol [targetmol.com]

LOX-IN-3 role in fibrosis research

Title: LOX-IN-3 (PXS-5505) in Fibrosis Research: Mechanisms, Pharmacodynamics, and Preclinical Workflows

Executive Summary

Fibrotic diseases are fundamentally driven by the excessive deposition and pathological cross-linking of extracellular matrix (ECM) proteins, primarily collagens. The lysyl oxidase (LOX) family of enzymes is the primary catalyst for this covalent cross-linking, establishing the mechanical tissue stiffness that exacerbates fibrotic progression.1[1]. As a Senior Application Scientist, I have structured this technical guide to move beyond basic pharmacological descriptions, focusing instead on the mechanistic causality and the practical, self-validating workflows required to generate robust preclinical data using LOX-IN-3.

Mechanism of Action: Disrupting the LOX-ECM-Integrin Axis

Lysyl oxidases are copper-dependent amine oxidases that convert specific lysine and hydroxylysine residues in tropocollagen into highly reactive allysine aldehydes. These aldehydes spontaneously condense to form covalent cross-links, which are essential for ECM stabilization.

In fibrotic microenvironments,2[2]. This structural alteration increases ECM mechanical stiffness, which triggers mechanotransduction pathways via cellular integrins (e.g., αvβ5). Integrin activation subsequently drives focal adhesion kinase (FAK) signaling and MYC/AP-1 transcriptional programs, promoting fibroblast-to-myofibroblast transition and establishing a positive feedback loop of fibrogenesis[2].3[3]. By preventing de novo collagen cross-linking,4[4].

Caption: Mechanism of LOX-IN-3 in disrupting the ECM-integrin fibrotic signaling axis.

Pharmacokinetics and Pharmacodynamics (PK/PD) Profile

Understanding the PK/PD relationship of LOX-IN-3 is critical for designing effective dosing regimens. The compound is highly selective for LOX and LOXL2 over other amine oxidases like SSAO/VAP-1 and MAO-B[1].

• Enzyme Kinetics: 3[3].

• In Vivo Target Engagement: 3[3].

• Causality of Dosing Frequency: Despite rapid plasma clearance (plasma concentrations fall below the IC50 within 8 hours), the pharmacodynamic effect is sustained due to the irreversible nature of the enzyme inhibition.3[3]. This justifies a once-daily dosing regimen in preclinical models.

Quantitative Data Summary

The following table summarizes the key pharmacological parameters and validated in vivo efficacy metrics of LOX-IN-3 across different models.

Parameter / Model	Metric	Value / Outcome	Reference
In Vitro Potency	Human LOXL2 IC50	< 1 μM	[3]
In Vitro Potency	Bovine LOX IC50	< 10 μM	[5]
PK/PD (Rats)	PD Recovery Half-life	24 hrs (Aorta) to 72 hrs (Ear)	[3]
Kidney Fibrosis (UUO)	Dose & Route	10 mg/kg/day, Oral	[6]
Kidney Fibrosis (UUO)	Efficacy	Reduced Picrosirius Red area	[3]
Hepatic Fibrosis	Dose & Route	20 mg/kg/day, i.p.	[3]
Hepatic Fibrosis	Efficacy	Reduced collagen cross-links	[5]
Lung Fibrosis	Dose & Route	15 mg/kg/day, Oral	[6]

Application in Fibrosis Research: Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocol details a self-validating system for evaluating LOX-IN-3 in a Unilateral Ureteral Obstruction (UUO) model of renal fibrosis. The UUO model is selected due to its rapid, robust, and highly reproducible induction of tubulointerstitial fibrosis.

Protocol: Evaluating LOX-IN-3 Efficacy in the Murine UUO Model

Rationale for Experimental Choices:

• Formulation: 6[6].

• Self-Validation: The protocol mandates parallel biochemical assays (BAPN-inhibitable LOX activity) and histological readouts (Picrosirius Red). This dual-readout system confirms that phenotypic changes in fibrosis are directly causally linked to target (LOX) engagement rather than off-target effects.

Step-by-Step Methodology:

• Formulation Preparation: *6[6].

  • Sequentially add PEG300 (40% v/v) and mix thoroughly.

  • Add Tween-80 (5% v/v) and vortex until homogenous. *6[6]. Note: Prepare fresh daily.

• Surgical Induction (Day 0):

  • Anesthetize 8-week-old male C57BL/6 mice.

  • Perform a mid-abdominal incision, isolate the left ureter, and ligate it at two points using 4-0 silk sutures.

  • Close the peritoneum and skin. Administer post-operative analgesia.

• Dosing Phase (Days 1–14):

  • Randomize mice into Sham, UUO + Vehicle, and UUO + LOX-IN-3 groups. *6[6].

• Tissue Harvest & Processing (Day 14):

  • Euthanize mice and perfuse with cold PBS.

  • Harvest the obstructed (left) kidney.

  • Self-Validation Split: Snap-freeze half of the kidney in liquid nitrogen for LOX activity assays.2[2].

• Histological & Biochemical Analysis:

  • Collagen Quantification: 3[3].

  • Target Engagement: Homogenize frozen tissue and measure LOX enzymatic activity using a fluorometric assay (e.g., Amplex Red) in the presence and absence of β-aminopropionitrile (BAPN, a pan-LOX inhibitor) to determine specific LOX activity.

Caption: Step-by-step experimental workflow for evaluating LOX-IN-3 in the murine UUO fibrosis model.

Conclusion and Future Perspectives

LOX-IN-3 (PXS-5505) represents a critical tool for decoupling the mechanical and biochemical drivers of fibrosis.2[2]. For drug development professionals, incorporating LOX-IN-3 as a benchmark compound in preclinical models of renal, hepatic, and pulmonary fibrosis ensures robust, translatable data[3][6]. Furthermore, future research should focus on combining LOX-IN-3 with targeted immunotherapies, as4[4].

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. LOX inhibition disrupts a collagen-integrin–MYC axis as a translatable targeting strategy in invasive lobular carcinoma | bioRxiv [biorxiv.org]
• 3. biorbyt.com [biorbyt.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. LOX-IN-3 | TargetMol [targetmol.com]
• 6. LOX-IN-3 dihydrochloride | inhibitor of lysyl oxidase (LOX) | 2409964-23-2 | PXS5505; PXS-5505 | InvivoChem [invivochem.com]

Targeting the Tumor Microenvironment: A Technical Guide to LOX-IN-3 (PXS-5505) in Cancer and Angiogenesis

Prepared by: Senior Application Scientist Target Audience: Researchers, Principal Investigators, and Drug Development Professionals

Executive Summary

Historically, oncology drug development has focused predominantly on targeting cancer cell-intrinsic vulnerabilities. However, the extracellular matrix (ECM) and the tumor microenvironment (TME) play an equally critical role in tumor progression, metastasis, and therapeutic resistance. LOX-IN-3 , clinically known as PXS-5505 , represents a paradigm shift in stromal-targeted therapy.

As a first-in-class, orally active, selective, and irreversible pan-lysyl oxidase (LOX) inhibitor, LOX-IN-3 targets the enzymatic cross-linking of collagen and elastin [1]. By dismantling the dense fibrotic shield (desmoplasia) surrounding solid tumors, LOX-IN-3 normalizes interstitial fluid pressure, modulates hypoxia-driven angiogenesis, and dramatically enhances the penetration of standard-of-care chemotherapies and immunotherapies.

This whitepaper provides a comprehensive technical overview of LOX-IN-3, detailing its mechanistic pharmacology, applications in oncology, and validated experimental protocols for preclinical research.

Mechanistic Basis: The LOX Family and ECM Desmoplasia

The Causality of ECM Stiffening

In highly desmoplastic tumors such as Pancreatic Ductal Adenocarcinoma (PDAC) and Hepatocellular Carcinoma (HCC), cancer-associated fibroblasts (CAFs) hyper-secrete fibrillar collagens. However, collagen alone does not cause tissue stiffness; it requires enzymatic cross-linking.

The Lysyl Oxidase family consists of five copper-dependent amine oxidases (LOX, LOXL1, LOXL2, LOXL3, and LOXL4). These enzymes catalyze the oxidative deamination of lysine residues in collagen and elastin, forming reactive aldehydes that spontaneously condense to form covalent cross-links. This cross-linking drastically increases ECM stiffness. The resulting mechanical stress collapses local blood vessels, inducing severe hypoxia. Hypoxia, in turn, triggers the secretion of pro-angiogenic factors (e.g., VEGF, FGF-2), leading to the formation of leaky, dysfunctional tumor vasculature that further impedes drug delivery [2].

LOX-IN-3 Pharmacology

LOX-IN-3 (PXS-5505) acts by irreversibly binding to the lysyl tyrosylquinone (LTQ) cofactor group located within the active site of all five LOX family members [3]. Unlike earlier non-specific inhibitors (e.g., BAPN), LOX-IN-3 has minimal off-target activity against other amine oxidases like SSAO/VAP-1 and MAO-B, ensuring a high therapeutic index [1].

Fig 1: Mechanism of LOX-IN-3 reversing ECM stiffness, hypoxia, and chemoresistance.

Applications in Oncology and Angiogenesis

Pancreatic Ductal Adenocarcinoma (PDAC)

PDAC is notorious for its dense stroma, which can comprise up to 80% of the tumor volume. In preclinical KPC (Kras, p53, Pdx1-Cre) mouse models, the administration of PXS-5505 significantly reduced fibrillar collagen alignment and tumor stiffness[4].

• Causality in combination therapy: By normalizing the TME, PXS-5505 reduces interstitial fluid pressure, allowing for deeper perfusion of cytotoxic agents. When combined with gemcitabine, PXS-5505 increased median survival in KPC mice from 125 days (gemcitabine alone) to 171 days [4].

Hepatocellular Carcinoma (HCC) & Angiogenesis

In HCC, ECM deposition increases liver stiffness, leading to vascular resistance and stimulating pathological angiogenesis. A Phase 1b/2 clinical trial (NCT05109052) is currently investigating the combination of PXS-5505 with Atezolizumab (anti-PD-L1) and Bevacizumab (anti-VEGF) [2].

• Causality in angiogenesis: By preventing LOX-mediated collagen cross-linking, PXS-5505 normalizes the mechanical forces exerted on endothelial cells, thereby synergizing with anti-angiogenic therapies (Bevacizumab) to prune leaky vessels and improve tumor oxygenation.

Myelofibrosis and Bone Marrow Malignancies

In hematological malignancies like myelofibrosis, the bone marrow is replaced by fibrotic scar tissue, destroying normal hematopoiesis. In the Phase 2 MF-101 trial, PXS-5505 demonstrated disease-modifying capabilities by actively reducing bone marrow fibrosis and improving hematological parameters in patients who were unresponsive to JAK inhibitors[5].

Quantitative Pharmacological Data

Parameter	Value / Description	Significance
Target IC50 (Human LOXL2)	< 1 μM	High potency against the primary driver of tumor desmoplasia [1].
Target IC50 (Bovine LOX)	< 10 μM	Broad-spectrum pan-LOX inhibition [1].
In Vivo Dosage (Rodent)	10 - 30 mg/kg (Oral/IP)	Achieves complete abolition of LOX activity within hours [6].
Pharmacokinetics (Half-life)	Short systemic half-life	Cleared rapidly, but irreversible binding ensures sustained target inhibition (recovery takes 24h - 3 days) [3].
Molecular Weight	353.24 g/mol	Small molecule, excellent tissue penetrance [6].

Experimental Workflows & Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the causal reasoning behind the methodological choice.

Protocol 1: In Vivo Formulation and Administration

LOX-IN-3 is highly lipophilic. Improper formulation will result in precipitation, leading to erratic pharmacokinetics and failed in vivo efficacy.

Step-by-Step Vehicle Preparation (10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline):

• Stock Preparation: Dissolve LOX-IN-3 powder in 100% DMSO to create a clear 25.0 mg/mL stock solution. Reasoning: DMSO disrupts the crystalline lattice of the compound.

• PEG300 Addition: To 100 μL of the DMSO stock, add 400 μL of PEG300. Vortex thoroughly. Reasoning: PEG300 acts as a co-solvent to prevent immediate precipitation when transitioning to aqueous phases.

• Surfactant Addition: Add 50 μL of Tween-80 and mix evenly. Reasoning: Tween-80 forms micelles that encapsulate the hydrophobic drug molecules.

• Aqueous Phase: Slowly add 450 μL of normal saline dropwise while vortexing to adjust the final volume to 1 mL. Reasoning: Dropwise addition prevents localized supersaturation and micro-crystal formation [6].

• Administration: Administer via oral gavage (p.o.) at 10-30 mg/kg once daily. Use the working solution immediately.

Protocol 2: Preclinical Evaluation of PXS-5505 in Orthotopic PDAC Models

This workflow outlines the standard methodology for validating TME-targeted therapies.

• Cell Implantation: Inject KPC-derived murine pancreatic cancer cells orthotopically into the pancreas of syngeneic mice. Allow 10-14 days for desmoplastic tumor establishment.

• Treatment Initiation: Randomize mice. Administer PXS-5505 (15 mg/kg, p.o., daily) alone or in combination with Gemcitabine (50 mg/kg, i.p., twice weekly).

• Pharmacodynamic Readout (Self-Validation): Do not rely solely on tumor volume. Because PXS-5505 targets the matrix, tumors may initially maintain volume while decreasing in density.

  • Validation Step: Harvest tumors and perform Picrosirius Red staining under polarized light to quantify the reduction in thick, cross-linked collagen fibers.

• Perfusion Assay: Inject Hoechst 33342 intravenously 10 minutes prior to sacrifice. Reasoning: Increased Hoechst diffusion into the tumor core validates that PXS-5505 successfully reduced interstitial fluid pressure, proving the mechanism of action.

Fig 2: In vivo experimental workflow for validating LOX-IN-3 efficacy in solid tumors.

Storage and Handling Best Practices

To maintain the chemical stability of LOX-IN-3 dihydrochloride:

• Powder Form: Store at -20°C for up to 3 years. Protect from moisture and light.

• Solvent Stock (DMSO): Store at -80°C and use within 6 months. Aliquot the stock to avoid repeated freeze-thaw cycles, which can degrade the sulfone and fluoro-alkene moieties of the compound [6].

References

• ClinicalTrials.gov. "Trial of PXS-5505 Combined With First Line Atezolizumab Plus Bevacizumab For Treating Patients With Unresectable Hepatocellular Carcinoma (NCT05109052)." National Library of Medicine. Available at: [Link]

• European Association for Cancer Research (EACR). "A novel pan-lysyl oxidase inhibitor for improving the treatment of pancreatic cancer: Episode 16." The Cancer Researcher Podcast. Available at:[Link]

• Cancerworld Magazine. "New drug breaks through fibrotic tissue in pancreatic cancer." Cancerworld. Available at:[Link]

• Biotech Dispatch. "Pharmaxis reports positive analysis of data from phase 2 PXS-5505 study." Biotech Dispatch. Available at:[Link]

The Structure-Activity Relationship of LOX-IN-3: A Pan-Lysyl Oxidase Inhibitor

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the structure-activity relationship (SAR) of LOX-IN-3 (also known as PXS-5505), a first-in-class, orally bioavailable, and irreversible pan-inhibitor of the lysyl oxidase (LOX) family of enzymes. We will delve into the core chemical scaffold of LOX-IN-3, dissect the key structural modifications that influence its inhibitory potency and selectivity, and explore its mechanism of action. This guide will further detail the critical role of the LOX family in the pathophysiology of fibrotic diseases and cancer, providing a contextual framework for the therapeutic potential of LOX-IN-3. Finally, we will present detailed experimental protocols for the assessment of lysyl oxidase activity and the evaluation of its inhibitors, offering a practical resource for researchers in the field.

Introduction: The Lysyl Oxidase Family - Critical Mediators of Extracellular Matrix Remodeling

The lysyl oxidase (LOX) family comprises five copper-dependent amine oxidases (LOX and LOXL1-4) that play a pivotal role in the cross-linking of collagen and elastin in the extracellular matrix (ECM).[1][2] This enzymatic process is fundamental for providing structural integrity and tensile strength to connective tissues.[3] The catalytic domain of LOX family members is highly conserved and contains a copper-binding motif and a vital lysine tyrosylquinone (LTQ) cofactor.[1][2] The enzymatic reaction involves the oxidative deamination of lysine residues on collagen and elastin precursors, generating highly reactive aldehyde residues.[1][2] These aldehydes then spontaneously form covalent cross-links, leading to the stabilization and maturation of the ECM.

Dysregulation of LOX activity is implicated in a multitude of pathological conditions. Overexpression of LOX enzymes is a hallmark of various fibrotic diseases, including myelofibrosis, systemic sclerosis, and liver fibrosis, where excessive collagen cross-linking leads to tissue stiffening and organ dysfunction.[4][5][6] Furthermore, the LOX family has emerged as a critical player in oncology.[1][2] Elevated LOX expression in the tumor microenvironment promotes cancer progression, metastasis, and therapeutic resistance by increasing ECM rigidity and facilitating cancer cell invasion.[1][4][7][8] Consequently, the inhibition of the LOX family presents a compelling therapeutic strategy for a range of fibrotic and neoplastic diseases.

The Emergence of LOX-IN-3 (PXS-5505): A Pan-LOX Inhibitor

LOX-IN-3 (PXS-5505) is a novel, orally active small molecule inhibitor that demonstrates potent and irreversible inhibition of all five members of the LOX family.[7][9] Its development marks a significant advancement in the pursuit of clinically viable LOX-targeted therapies.[7] LOX-IN-3 is currently undergoing clinical evaluation for the treatment of myelofibrosis and has shown promising preclinical efficacy in various models of fibrosis and cancer.[5][9]

Chemical Structure of LOX-IN-3

The chemical structure of PXS-5505 is (Z)-3-Fluoro-4-quinolin-8-ylsulfonylbut-2-en-1-amine.

Structure-Activity Relationship (SAR) of LOX-IN-3 and its Analogs

The SAR of LOX-IN-3 is rooted in the exploration of aminomethylene-based scaffolds. While a detailed SAR study specifically on LOX-IN-3 analogs is not publicly available in a single comprehensive document, we can infer key principles from related series of inhibitors, such as the aminomethylenethiophene (AMT) and aminomethylenethiazole (AMTz) classes.[2][8]

The Aminomethylene Moiety: A Crucial Functional Group

Systematic modifications of the aminomethylene group in related inhibitor scaffolds have consistently resulted in a significant loss of inhibitory activity.[2] This strongly suggests that the primary amine is essential for the mechanism of inhibition, likely through the formation of a Schiff base with the LTQ cofactor in the enzyme's active site, mimicking the natural lysine substrate.[2]

The Core Scaffold: Thiophene, Thiazole, and Beyond

The development of potent LOX inhibitors has involved the exploration of various heterocyclic cores. The aminomethylenethiophene (AMT) scaffold served as an initial platform, leading to the discovery of potent dual LOX/LOXL2 inhibitors.[2] Further optimization led to the investigation of the aminomethylenethiazole (AMTz) scaffold, which demonstrated improved potency, particularly against LOXL2.[8] The quinoline scaffold present in LOX-IN-3 represents a distinct chemical space that has yielded a potent pan-LOX inhibitor.

The Sulfonyl Linker: A Key Determinant of Potency

The presence and nature of the linker between the core scaffold and the aryl/heteroaryl moiety are critical for inhibitory activity. In the AMT series, a sulfonyl linker was found to be optimal for potency.[2] The electron-withdrawing nature of the sulfonyl group is believed to play a significant role in the inhibitory mechanism, potentially through resonance stabilization of the enzyme-inhibitor complex.[2]

Aryl/Heteroaryl Substituents: Fine-Tuning Potency and Pharmacokinetics

Modifications to the aryl or heteroaryl ring system provide an avenue for optimizing both potency and pharmacokinetic properties. In the AMT series, the addition of a second sulfonyl group to the phenyl ring significantly enhanced LOX inhibition.[2] The quinolinylsulfonyl group in LOX-IN-3 likely occupies a key binding pocket within the enzyme active site, contributing to its high potency.

The following table summarizes the general SAR principles derived from related aminomethylene-based LOX inhibitors:

Molecular Moiety	Modification	Impact on Activity	Rationale
Aminomethylene	Substitution or modification of the primary amine	Complete loss of activity	Essential for Schiff base formation with the LTQ cofactor.[2]
Core Scaffold	Variation of the heterocyclic core (e.g., thiophene, thiazole, quinoline)	Modulates potency and selectivity	Influences the orientation of the inhibitor within the active site.
Linker	Sulfonyl group	Optimal for potency	The electron-withdrawing nature likely stabilizes the enzyme-inhibitor complex.[2]
Aryl/Heteroaryl Moiety	Substitution on the ring system	Fine-tunes potency and pharmacokinetic properties	Interacts with specific binding pockets within the enzyme.

Mechanism of Action: Irreversible Inhibition of the LOX Family

LOX-IN-3 acts as a mechanism-based, irreversible inhibitor of the LOX family.[7] The proposed mechanism of inhibition involves a multi-step process:

• Initial Binding and Schiff Base Formation: The primary amine of LOX-IN-3 initially binds to the LTQ cofactor within the enzyme's active site, forming a reversible Schiff base.[7]

• Oxidation and Fluorine Substitution: The enzyme then catalyzes the oxidation of the inhibitor, leading to the substitution of the fluorine atom by a nucleophilic amino acid residue within the active site.[7]

• Covalent Adduct Formation: This results in the formation of a stable, covalent bond between the inhibitor and the enzyme, leading to the irreversible inactivation of the lysyl oxidase.[7]

This irreversible mechanism of action contributes to the sustained inhibition of LOX activity observed in vivo, with the recovery of enzyme function requiring de novo protein synthesis.[7]

Experimental Protocols for Assessing Lysyl Oxidase Activity

The evaluation of LOX inhibitors necessitates robust and reliable methods for measuring enzyme activity. Several in vitro and in vivo assays are commonly employed.

In Vitro Lysyl Oxidase Activity Assay (Fluorometric)

This assay is widely used for the high-throughput screening of LOX inhibitors and for determining their IC50 values.

Principle: This assay measures the hydrogen peroxide (H₂O₂) produced during the oxidative deamination of a substrate by lysyl oxidase. The H₂O₂ is then detected using a fluorescent probe, such as Amplex Red, in a peroxidase-coupled reaction.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a working solution of the LOX enzyme (e.g., recombinant human LOX) in an appropriate assay buffer.

  • Prepare a substrate solution (e.g., a synthetic substrate or a natural substrate like collagen).

  • Prepare a detection reagent mixture containing horseradish peroxidase (HRP) and a fluorogenic substrate (e.g., Amplex Red).

  • Prepare serial dilutions of the test inhibitor (e.g., LOX-IN-3) and a known LOX inhibitor as a positive control (e.g., β-aminopropionitrile, BAPN).

• Assay Procedure (96-well plate format):

  • Add the test inhibitor or control to the wells of a black, flat-bottom 96-well plate.

  • Add the LOX enzyme solution to all wells except for the no-enzyme control.

  • Pre-incubate the plate to allow for inhibitor-enzyme interaction.

  • Initiate the reaction by adding the substrate solution to all wells.

  • Immediately add the detection reagent mixture.

  • Incubate the plate at 37°C, protected from light.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm for Amplex Red) in a kinetic mode over a specified time period.

  • Calculate the rate of reaction (slope of the fluorescence versus time curve).

  • Determine the percentage of inhibition for each inhibitor concentration relative to the no-inhibitor control.

  • Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

In Vivo Assessment of LOX Activity

Principle: The in vivo efficacy of a LOX inhibitor can be assessed by measuring the extent of collagen cross-linking in tissues from treated animals.

Step-by-Step Methodology:

• Animal Model: Utilize a relevant animal model of fibrosis or cancer.

• Inhibitor Administration: Administer the LOX inhibitor (e.g., LOX-IN-3) to the animals according to the desired dosing regimen.

• Tissue Collection and Processing: At the end of the study, collect the target tissues (e.g., skin, lung, tumor).

• Collagen Cross-link Analysis:

  • Quantify the levels of mature collagen cross-links (e.g., pyridinoline and deoxypyridinoline) using techniques such as high-performance liquid chromatography (HPLC) or enzyme-linked immunosorbent assay (ELISA).

  • A reduction in the levels of these cross-links in the inhibitor-treated group compared to the vehicle-treated group indicates in vivo inhibition of LOX activity.

Visualizations

Lysyl Oxidase Signaling Pathway in Fibrosis and Cancer

Caption: The role of lysyl oxidase in the pathogenesis of fibrosis and cancer.

Experimental Workflow for In Vitro LOX Inhibitor Screening

Caption: A generalized workflow for the in vitro screening of LOX inhibitors.

Conclusion

LOX-IN-3 (PXS-5505) represents a significant breakthrough in the development of therapeutic agents targeting the lysyl oxidase family. Its pan-inhibitory activity and irreversible mechanism of action make it a powerful tool for combating diseases driven by excessive ECM remodeling, such as fibrosis and cancer. A thorough understanding of the structure-activity relationship of LOX-IN-3 and related compounds is paramount for the design and development of next-generation LOX inhibitors with improved potency, selectivity, and pharmacokinetic profiles. The experimental protocols detailed in this guide provide a foundation for the continued investigation and evaluation of these promising therapeutic agents.

References

• Leung, L., et al. (2019). Anti-metastatic Inhibitors of Lysyl Oxidase (LOX): Design and Structure–Activity Relationships. Journal of Medicinal Chemistry, 62(12), 5863-5884. [Link]

• Leung, L., et al. (2019). Anti-metastatic Inhibitors of Lysyl Oxidase (LOX): Design and Structure–Activity Relationships. ACS Publications. [Link]

• Chitty, J. L., et al. (2023). A first-in-class pan-lysyl oxidase inhibitor impairs stromal remodeling and enhances gemcitabine response and survival in pancreatic cancer. Nature Cancer, 4(9), 1326-1344. [Link]

• Leung, L., et al. (2019). 2-Aminomethylene-5-sulfonylthiazole Inhibitors of Lysyl Oxidase (LOX) and LOXL2 Show Significant Efficacy in Delaying Tumor Growth. Journal of Medicinal Chemistry, 62(17), 8086-8104. [Link]

• Leung, L., et al. (2019). 2-Aminomethylene-5-sulfonylthiazole Inhibitors of Lysyl Oxidase (LOX) and LOXL2 Show Significant Efficacy in Delaying Tumor Growth. ACS Publications. [Link]

• Saatci, O., et al. (2022). US Patent 11,712,437 B2 - Inhibitors of lysyl oxidases.

• Yao, Y., et al. (2022). Pan-Lysyl Oxidase Inhibitor PXS-5505 Ameliorates Multiple-Organ Fibrosis by Inhibiting Collagen Crosslinks in Rodent Models of Systemic Sclerosis. International Journal of Molecular Sciences, 23(10), 5533. [Link]

• Harrison, C., et al. (2025). A phase I/IIa trial of PXS-5505, a novel pan-lysyl oxidase inhibitor, in advanced myelofibrosis. Haematologica. [Link]

• Tan, P. T., et al. (2024). Promising Tolerability and Symptom Reduction Using PXS-5505 in Myelofibrosis. OncLive. [Link]

• Patsnap Synapse. (2026). PXS-5505 - Drug Targets, Indications, Patents. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 146317833, Pxs-5505. PubChem. [Link]

• ClinicalTrials.gov. (2023). Trial of PXS-5505 Combined With First Line Atezolizumab Plus Bevacizumab For Treating Patients With Unresectable Hepatocellular Carcinoma. [Link]

• ProBiologists. (n.d.). Lysyl oxidase inhibition in primary myelofibrosis: A renewed strategy. [Link]

• Patsnap Synapse. (2024). What are Lysyl oxidase inhibitors and how do they work?. [Link]

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LOX-IN-3 (PXS-5505) Target Identification and Validation: A Comprehensive Technical Guide

Executive Summary

The tumor microenvironment (TME) and fibrotic tissue matrices present formidable barriers to therapeutic efficacy, largely driven by the aberrant crosslinking of fibrillar collagens. The lysyl oxidase (LOX) family of enzymes—comprising LOX and LOX-like 1–4 (LOXL1-4)—catalyzes this critical post-translational modification. Historically, broad-spectrum inhibitors like β-aminopropionitrile (BAPN) failed in clinical translation due to severe off-target toxicities.

LOX-IN-3 , clinically designated as PXS-5505 or Amsulostat , represents a breakthrough in stromal targeting. As a first-in-class, orally bioavailable, irreversible pan-lysyl oxidase inhibitor, it selectively halts extracellular matrix (ECM) remodeling without the off-target liabilities of its predecessors[1]. This whitepaper provides an authoritative guide on the mechanistic identification, quantitative validation, and translational protocols for LOX-IN-3 in preclinical and clinical research.

Structural Mechanistics and Target Identification

The Lysyl Oxidase Family as a Therapeutic Target

Lysyl oxidases are copper-dependent amine oxidases secreted into the extracellular matrix. They catalyze the oxidative deamination of the ε-amino group of lysine and hydroxylysine residues in collagen and elastin, yielding highly reactive aldehydes (allysines). These aldehydes spontaneously condense to form the covalent cross-links that dictate tissue stiffness and desmoplasia—a hallmark of aggressive solid tumors like Pancreatic Ductal Adenocarcinoma (PDAC)[1] and fibrotic disorders such as myelofibrosis[2].

Mechanism of Action: Irreversible Covalent Inhibition

The superiority of LOX-IN-3 over legacy inhibitors stems from its rational structural design. It incorporates a quinoline-linked fluoroallylamine moiety that specifically targets the lysyl tyrosylquinone (LTQ) cofactor unique to the active site of the LOX family[1].

Causality of Inhibition:

• Target Engagement: The inhibitor enters the enzymatic pocket and binds to the LTQ cofactor, initially forming a reversible Schiff base.

• Catalytic Hijacking: The enzyme attempts to process the inhibitor, leading to the oxidation of the Schiff base.

• Covalent Trapping: A nucleophilic amino acid within the active site attacks the fluoroallylamine moiety, substituting the fluorine atom and forming an irreversible covalent bond.

• Enzymatic Death: Activity can only be restored via de novo synthesis of new LOX enzymes, ensuring sustained pharmacodynamic suppression even after the drug clears systemic circulation[3].

Fig 1: Mechanism of irreversible pan-LOX inhibition by LOX-IN-3 via the LTQ cofactor.

In Vitro & In Vivo Validation Profiles

To establish trust in LOX-IN-3 for advanced modeling, researchers must understand its selectivity profile. Older compounds like BAPN act as substrates for diamine oxidase (DAO) and semicarbazide-sensitive amine oxidase (SSAO), resulting in the toxic release of hydrogen peroxide and aldehydes[1]. LOX-IN-3 completely bypasses these pathways.

Quantitative Target Validation Data

Target Enzyme	LOX-IN-3 IC50 / Potency	Selectivity / Off-Target Notes	Reference
Bovine LOX	< 10 μM	Primary target engagement	[4]
Human LOXL2	< 1 μM	Primary target engagement	[4]
SSAO / VAP-1	> 300 μM (Negligible)	Highly selective; avoids vascular toxicity	[1]
MAO-B	Negligible Activity	No neurological off-target effects	[4]
DAO	Negligible Activity	Avoids toxic H2O2 release in vasculature	[1]

Pharmacodynamic Causality: In rodent models, a single oral dose of LOX-IN-3 (30 mg/kg) completely abolishes LOX activity. Because the inhibition is irreversible, the pharmacodynamic effect outlasts the pharmacokinetic presence of the drug. Plasma concentrations drop below the IC50 within 8 hours, but enzymatic recovery takes 24 hours (aorta) to 3 days (ear tissue)[4].

Experimental Protocols for Target Validation

The following methodologies provide self-validating systems to confirm LOX-IN-3 target engagement and downstream phenotypic efficacy.

Protocol 1: In Vitro Target Engagement (Amplex Red Fluorometric Assay)

Rationale: LOX enzymes catalyze oxidative deamination, releasing H2O2 in a 1:1 stoichiometric ratio. The Amplex Red assay couples this H2O2 release with horseradish peroxidase (HRP) to generate resorufin, a highly fluorescent compound, allowing for real-time kinetic tracking of LOX inhibition.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 50 mM sodium borate buffer (pH 8.2) containing 1.2 M urea.

• Enzyme Isolation: Extract LOX from bovine aorta or use recombinant human LOXL2.

• Inhibitor Incubation: Pre-incubate the enzyme with varying concentrations of LOX-IN-3 (0.1 μM to 100 μM) for 30 minutes at 37°C. Self-Validation Control: Include a vehicle-only (DMSO) control and a BAPN (100 μM) positive control.

• Substrate Addition: Add 10 mM putrescine (substrate), 10 μM Amplex Red, and 1 U/mL HRP to initiate the reaction.

• Kinetic Measurement: Measure fluorescence (Excitation: 540 nm / Emission: 590 nm) every 5 minutes for 1 hour.

• Data Analysis: Calculate the initial velocity (V0) and determine the IC50 using non-linear regression.

Protocol 2: In Vivo Efficacy Validation (Fibrosis & Desmoplasia)

Rationale: To prove that LOX inhibition translates to reduced ECM stiffness, researchers must quantify both the total collagen content and the structural organization of fibrillar collagen in tissue models (e.g., Bleomycin-induced lung fibrosis or PDAC xenografts).

Step-by-Step Methodology:

• Model Induction: Induce fibrosis (e.g., unilateral ureteric obstruction or orthotopic tumor injection) in murine models[4].

• Dosing Regimen: Administer LOX-IN-3 at 10–15 mg/kg orally, once daily. Causality Note: Daily dosing is required to continuously inhibit newly synthesized LOX enzymes.

• Tissue Harvest: At the study endpoint (e.g., Day 14 or 21), harvest the target tissue. Split the sample: snap-freeze half for biochemical assays, and fix half in 10% formalin for histology.

• Hydroxyproline Assay (Quantitative): Acid-hydrolyze the frozen tissue (6M HCl at 120°C for 3 hours). React the hydrolysate with Chloramine-T and Ehrlich's reagent. Measure absorbance at 560 nm. Why? Hydroxyproline is exclusive to collagen; its reduction directly validates the prevention of matrix accumulation.

• Picrosirius Red Staining (Qualitative/Spatial): Stain formalin-fixed, paraffin-embedded (FFPE) sections with Picrosirius Red. Image under polarized light to visualize the birefringence of cross-linked fibrillar collagen.

Fig 2: In vivo validation workflow for assessing LOX-IN-3 anti-fibrotic efficacy.

Translational Applications

Oncology: Breaking the Stromal Barrier

In highly desmoplastic tumors like PDAC, dense collagen matrices compress blood vessels, creating a hypoxic environment that physically excludes chemotherapeutics. Preclinical validation of LOX-IN-3 has demonstrated that pan-LOX inhibition "normalizes" the TME. By reducing tissue stiffness, LOX-IN-3 improves tumor perfusion, thereby significantly enhancing the delivery and efficacy of standard-of-care chemotherapies like gemcitabine[1]. Furthermore, in invasive lobular carcinoma (ILC), LOX-IN-3 disrupts a critical collagen-integrin-MYC signaling axis, halting metastatic dissemination[5].

Fibrotic Diseases: Restoring Matrix Equilibrium

In diseases such as primary myelofibrosis, excessive cross-linking of the bone marrow ECM impairs normal hematopoiesis. LOX-IN-3 is currently advancing through Phase I/IIa clinical trials (PXS5505-MF-101) to evaluate its ability to release mechanical stress on bone marrow cells and re-establish the equilibrium between matrix formation and degradation[2]. It has also shown profound efficacy in ameliorating multiple-organ fibrosis, including bleomycin-induced pulmonary fibrosis and ischemia/reperfusion-induced cardiac fibrosis[6].

References

• Nature Cancer / PMC. "A first-in-class pan-lysyl oxidase inhibitor impairs stromal remodeling and enhances gemcitabine response and survival in pancreatic cancer." National Center for Biotechnology Information (NIH). Available at:[Link]

• Haematologica. "A phase I/IIa trial of PXS-5505, a novel pan-lysyl oxidase inhibitor, in advanced myelofibrosis." Haematologica.org. Available at:[Link]

• European Association for Cancer Research (EACR). "A novel pan-lysyl oxidase inhibitor for improving the treatment of pancreatic cancer." EACR Podcast. Available at: [Link]

• International Journal of Molecular Sciences / PMC. "Pan-Lysyl Oxidase Inhibitor PXS-5505 Ameliorates Multiple-Organ Fibrosis by Inhibiting Collagen Crosslinks in Rodent Models of Systemic Sclerosis." National Center for Biotechnology Information (NIH). Available at:[Link]

• bioRxiv. "LOX inhibition disrupts a collagen-integrin–MYC axis as a translatable targeting strategy in invasive lobular carcinoma." Cold Spring Harbor Laboratory. Available at:[Link]

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• 3. A novel pan-lysyl oxidase inhibitor for improving the treatment of pancreatic cancer: Episode 16 of The Cancer Researcher Podcast - The Cancer Researcher [magazine.eacr.org]
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Protocols & Analytical Methods

Engineering the Extracellular Matrix: Advanced In Vitro Assay Protocols for LOX-IN-3 (PXS-5505)

As the architectural integrity of the extracellular matrix (ECM) becomes a central target in oncology and fibrotic disease research, the precise measurement of matrix-modifying enzymes is paramount. This guide provides a comprehensive, causality-driven framework for utilizing LOX-IN-3 (PXS-5505) , a highly selective pan-lysyl oxidase inhibitor, in in vitro pharmacological assays.

The Mechanistic Rationale: Targeting the LOX Family

Lysyl oxidase (LOX) and its paralogs (LOXL1–4) are copper-dependent amine oxidases that catalyze the oxidative deamination of lysine residues in tropocollagen and tropoelastin. This enzymatic step is the critical bottleneck in ECM crosslinking, driving tissue stiffness, fibrosis, and tumor desmoplasia[1].

2 is a first-in-class, orally bioavailable, mechanism-based pan-lysyl oxidase inhibitor[3]. Unlike historical inhibitors such as β-aminopropionitrile (BAPN)—which suffer from off-target toxicity via diamine oxidase (DAO) and vascular adhesion protein 1 (VAP-1) inhibition—LOX-IN-3 demonstrates high selectivity for the LOX family, making it a superior probe for ECM research[1].

Diagram 1: Mechanism of action of LOX-IN-3 in preventing ECM crosslinking and fibrosis.

Compound Handling and Pharmacological Baselines

To ensure reproducible in vitro and in vivo translation, the physicochemical properties of LOX-IN-3 must dictate its handling. The compound is highly soluble in DMSO but requires careful sequential addition of co-solvents for aqueous assays to prevent precipitation[4].

Table 1: Pharmacological Profile and Formulation of LOX-IN-3

Target / Parameter	Value / IC50	Causality / Relevance
Bovine LOX	< 10 μM	Primary ortholog used for baseline biochemical screening[4].
Human LOXL2	< 1 μM	Key driver of tumor desmoplasia and hepatic fibrosis[4].
Off-target (SSAO/VAP-1)	Negligible	Ensures low vascular toxicity compared to historical inhibitors[1].
Solubility (DMSO)	≥ 20.8 mg/mL	Requires sequential addition of co-solvents for translation[3].
Standard In Vivo Vehicle	10% DMSO + 40% PEG300 +5% Tween-80 + 45% Saline	Sequential addition prevents phase separation; sonication aids dissolution[4].

Self-Validating Protocol 1: The Amplex Red Fluorometric Assay

Causality Check: Why use Amplex Red? LOX enzymes produce hydrogen peroxide (H₂O₂) in a 1:1 stoichiometric ratio during the oxidation of primary amines (e.g., putrescine). Amplex Red reacts with H₂O₂ in the presence of horseradish peroxidase (HRP) to yield resorufin, a highly fluorescent product[1].

Trustworthiness (Self-Validation): Conditioned media contains multiple amine oxidases. To isolate LOX-specific activity, every assay must run a parallel control treated with 500 μM BAPN. The true LOX activity is the total signal minus the BAPN-resistant background signal[1].

Diagram 2: Step-by-step workflow for the Amplex Red Fluorometric Assay.

Step-by-Step Methodology:

• Preparation of Conditioned Media (CM): Culture Cancer-Associated Fibroblasts (CAFs) or target tumor cells in phenol red-free, serum-free media for 48 hours. Collect and concentrate the CM using a 10 kDa centrifugal filter[1].

• Inhibitor Pre-incubation: In a 96-well black opaque plate, add 50 μL of CM or recombinant LOXL2. Add LOX-IN-3 at varying concentrations (e.g., 0.1 μM to 100 μM). In parallel control wells, add 500 μM BAPN. Incubate at 37°C for 30 minutes to allow irreversible binding[5].

• Reaction Mixture: Prepare a reaction buffer containing 50 mM sodium borate (pH 8.2), 1.2 M urea, 10 mM putrescine (substrate), 10 μM Amplex Red, and 1 U/mL HRP[1].

• Initiation & Detection: Add 50 μL of the reaction mixture to each well. Immediately transfer to a fluorescent microplate reader.

• Kinetic Reading: Measure fluorescence (Excitation: 540 nm, Emission: 590 nm) every 5 minutes for 60 minutes at 37°C. Calculate the Vmax (maximum rate of reaction) and subtract the BAPN-treated Vmax to determine specific LOX inhibition[1].

Self-Validating Protocol 2: 3D Organotypic Collagen Remodeling Assay

Causality Check: Biochemical assays confirm target engagement, but they do not measure functional ECM remodeling. 2D cultures fail to capture the biomechanical resistance of the matrix. 3D collagen matrices embedded with CAFs allow researchers to measure the actual functional output of LOX-IN-3—the prevention of collagen contraction and stiffening[1].

Trustworthiness (Self-Validation): Matrix architecture must be validated both macroscopically (via gel contraction area) and microscopically (via Second Harmonic Generation [SHG] imaging) to confirm that LOX-IN-3 physically prevents fibrillar collagen assembly[1].

Step-by-Step Methodology:

• Matrix Preparation: Prepare a collagen type I solution (e.g., rat tail collagen) at a final concentration of 2.0 mg/mL in neutralization buffer (NaOH and 10X PBS) kept strictly on ice.

• Cell Embedding: Resuspend primary CAFs (1 × 10⁵ cells/mL) in the neutralized collagen solution.

• Polymerization: Dispense 500 μL of the cell-collagen suspension into 24-well plates. Incubate at 37°C for 45 minutes to allow the matrix to polymerize into a solid 3D hydrogel.

• Treatment: Detach the polymerized gels from the well edges using a sterile pipette tip to allow free contraction. Add 1 mL of complete culture media containing either Vehicle (DMSO) or LOX-IN-3 (10–30 μM)[1].

• Macroscopic Readout (Contraction): Image the plates daily for 5–7 days. Use ImageJ to quantify the gel surface area. LOX-IN-3 treated gels should exhibit significantly less contraction compared to vehicle controls[1].

• Microscopic Readout (SHG): Fix the gels in 4% PFA. Use a multiphoton microscope tuned to 840 nm to detect the SHG signal (emitted at 420 nm). LOX-IN-3 treatment will manifest as shorter, less organized, and less dense collagen fibers[1].

References

• Identification and Optimization of Mechanism-Based Fluoroallylamine Inhibitors of Lysyl Oxidase-like 2/3 Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• LOX inhibition disrupts a collagen-integrin–MYC axis as a translatable targeting strategy in invasive lobular carcinoma bioRxiv URL:[Link]

• A first-in-class pan-lysyl oxidase inhibitor impairs stromal remodeling and enhances gemcitabine response and survival in pancreatic cancer Nature Cancer (PMC/NIH) URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Determining the Inhibitory Potency (IC50) of LOX-IN-3 Against Lysyl Oxidase (LOX) and Lysyl Oxidase-Like 2 (LOXL2)

An Application Note for Drug Development Professionals

Abstract

The lysyl oxidase (LOX) family of enzymes, particularly LOX and LOXL2, are critical mediators of extracellular matrix (ECM) remodeling. Their overactivity is strongly implicated in the progression of fibrotic diseases and cancer metastasis, making them prime therapeutic targets.[1][2] LOX-IN-3 is a potent, orally active inhibitor developed to target these enzymes.[3][4] This document provides a comprehensive, field-tested protocol for determining the half-maximal inhibitory concentration (IC50) of LOX-IN-3 against recombinant human LOX and LOXL2. The methodology employs a sensitive, continuous-kinetic fluorometric assay, offering a robust framework for researchers in pharmacology and drug development to quantify inhibitor potency and selectivity.

Introduction: The Rationale for Targeting LOX and LOXL2

The LOX family comprises five copper-dependent amine oxidases (LOX, LOXL1-4) that catalyze the oxidative deamination of lysine residues in collagen and elastin.[5][6] This enzymatic action is the foundational step for covalent cross-linking, a process essential for the tensile strength and structural integrity of the ECM.[7] While vital for normal tissue homeostasis, the dysregulation and upregulation of LOX and LOXL2 are hallmarks of pathological tissue stiffening in diseases like idiopathic pulmonary fibrosis and liver cirrhosis.[2][8]

Furthermore, in the context of oncology, elevated LOX and LOXL2 activity in the tumor microenvironment contributes to increased tissue tension, which can promote cancer cell invasion and metastasis.[1][5] Consequently, the development of specific inhibitors for these enzymes represents a promising therapeutic strategy to halt or reverse the progression of these debilitating conditions.[2][9] LOX-IN-3 has emerged as a significant small molecule inhibitor in this field, and precise characterization of its inhibitory activity is crucial for its preclinical and clinical development.[3][10]

Principle of the Assay

The enzymatic activity of LOX and LOXL2 is quantified by measuring one of its reaction byproducts: hydrogen peroxide (H₂O₂).[7][11] This protocol utilizes a coupled enzymatic reaction that translates H₂O₂ production into a fluorescent signal.

The process unfolds in two stages:

• LOX/LOXL2-Mediated Oxidation: The LOX or LOXL2 enzyme oxidizes a primary amine substrate (e.g., 1,5-diaminopentane), producing an aldehyde, ammonia, and H₂O₂.

• Fluorometric Detection: The generated H₂O₂ is used by Horseradish Peroxidase (HRP) to oxidize a non-fluorescent probe, Amplex® Red (10-acetyl-3,7-dihydroxyphenoxazine), into the highly fluorescent product, resorufin.[12][13]

The rate of increase in fluorescence (Excitation: ~540-570 nm, Emission: ~590-600 nm) is directly proportional to the enzymatic activity of LOX/LOXL2.[14][15] By measuring this rate across a range of LOX-IN-3 concentrations, a dose-response curve can be generated to determine the IC50 value.[16]

Figure 1. Two-stage principle of the coupled fluorometric assay for LOX/LOXL2 activity.

Materials and Reagents

Reagent	Recommended Supplier	Notes
Recombinant Human LOX	R&D Systems	Store at -80°C. Avoid repeated freeze-thaw cycles.
Recombinant Human LOXL2	R&D Systems	Store at -80°C. Expressed from CHO cells is a suitable source.[17]
LOX-IN-3	MedChemExpress	Prepare a 10 mM stock in 100% DMSO. Store at -20°C.[4]
β-aminopropionitrile (BAPN)	Sigma-Aldrich	Pan-LOX inhibitor, for use as a positive control inhibitor. Prepare a 100 mM stock in water.[18]
Amplex® Red Reagent	Thermo Fisher Sci.	Store at -20°C, protected from light. Prepare stock solution in DMSO.[12]
Horseradish Peroxidase (HRP)	Sigma-Aldrich	Store at -20°C.
1,5-Diaminopentane (DAP, Cadaverine)	Sigma-Aldrich	Substrate for LOXL2. Prepare fresh stock in Assay Buffer.[17]
Sodium Borate	Sigma-Aldrich	For preparing Assay Buffer.
Bovine Serum Albumin (BSA)	Sigma-Aldrich	Optional, can be added to the buffer to prevent enzyme sticking to plasticware.
DMSO, Anhydrous	Sigma-Aldrich	For dissolving inhibitor and Amplex Red.
Black, flat-bottom 96-well plates	Corning	Use opaque plates to minimize light scatter and background fluorescence.
Multimode Plate Reader	Molecular Devices, etc.	Capable of top-reading fluorescence kinetics at 37°C with Ex/Em ~540/590 nm.

Buffer Preparation:

• Assay Buffer: 50 mM Sodium Borate, pH 8.2. Prepare in ultrapure water and filter-sterilize. Store at 4°C.

Detailed Experimental Protocol

This protocol is optimized for a 96-well plate format with a final reaction volume of 100 µL.

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LOX-IN-3 oral gavage protocol for fibrosis models

Application Note: LOX-IN-3 (PXS-5505) Oral Gavage Protocol for In Vivo Fibrosis Models

Introduction & Mechanistic Rationale

The progression of fibrotic diseases—whether in the liver, lungs, or kidneys—is fundamentally driven by the pathological stiffening of the extracellular matrix (ECM). Lysyl oxidase (LOX) and its paralog LOXL2 are copper-dependent enzymes that catalyze the oxidative deamination of lysine residues, creating covalent cross-links in collagen and elastin.

LOX-IN-3 (also known as PXS-5505) is a highly potent, orally bioavailable small-molecule inhibitor of LOX and LOXL2[1]. By irreversibly binding to these enzymes, LOX-IN-3 prevents the cross-linking of pro-collagen into mature collagen fibrils. This intervention does not merely halt fibrogenesis; it leaves the un-crosslinked ECM susceptible to degradation by endogenous matrix metalloproteinases (MMPs), thereby actively reducing tissue fibrosis and metastatic tumor load[2].

Fig 1. LOX-IN-3 mechanism of action in preventing collagen cross-linking and tissue fibrosis.

Physicochemical Properties & Pharmacodynamics

A critical factor in designing an in vivo protocol for LOX-IN-3 is understanding its unique pharmacokinetic/pharmacodynamic (PK/PD) disconnect. Following a single oral dose, plasma concentrations of LOX-IN-3 fall below the target IC50 within 8 hours[3]. However, because the compound completely abolishes lysyl oxidase activity, the pharmacodynamic half-life is dictated by the de novo synthesis of new LOX enzymes. This recovery half-life ranges from 24 hours (in highly vascularized tissue like the aorta) to 2-3 days (in peripheral tissues)[2].

Causality Insight: This extended target engagement is why continuous infusion is unnecessary. A once-daily oral gavage is sufficient to maintain near-total LOX inhibition throughout the study duration[3].

Table 1: Quantitative Properties of LOX-IN-3

Property	Value / Description
Target Enzymes	Bovine LOX (IC50 < 10 μM); Human LOXL2 (IC50 < 1 μM)[2]
Molecular Weight	353.24 g/mol (Dihydrochloride salt) / 280.32 g/mol (Free base)[3][4]
Solubility (In Vitro)	DMSO: 55 - 100 mg/mL (Sonication recommended)[3][4]
Solubility (In Vivo Vehicle)	≥ 2.08 mg/mL in 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline[4]
Storage (Powder)	-20°C for up to 3 years (Protect from moisture/light)[3]

Vehicle Formulation Protocol

LOX-IN-3 is highly hydrophobic. Administering it in pure saline will result in immediate precipitation, leading to variable dosing and severe gastrointestinal irritation. The validated vehicle for oral gavage is 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline [3].

Fig 2. Step-by-step formulation and administration workflow for LOX-IN-3 oral gavage.

Step-by-Step Formulation (Example for 1 mL of 2.08 mg/mL solution):

Note: The order of addition is strictly required to prevent compound crash-out.

• Solubilization: Add 100 μL of a 20.8 mg/mL LOX-IN-3 DMSO stock to your mixing vial[4].

  • Causality: DMSO disrupts the crystalline lattice of the compound. Ensure the DMSO is anhydrous, as hygroscopic water absorption severely impacts solubility[4].

• Co-solvent Addition: Add 400 μL of PEG300 and vortex thoroughly[4].

  • Causality: PEG300 acts as a miscible co-solvent. It stabilizes the hydrophobic drug molecules as the solvent polarity begins to increase, bridging the gap between DMSO and water.

• Surfactant Addition: Add 50 μL of Tween-80 and mix until homogeneous[4].

  • Causality: Tween-80 forms micelles that will encapsulate the drug, maintaining it in a micro-emulsion once the aqueous phase is introduced.

• Aqueous Dilution: Add 450 μL of normal Saline dropwise while continuously vortexing[4].

  • Causality: Slow addition prevents localized supersaturation. The final solution must be completely clear. If precipitation occurs, heat gently and sonicate. Prepare fresh daily.

In Vivo Oral Gavage Protocols for Fibrosis Models

The required dosage of LOX-IN-3 varies depending on the severity and metabolic rate of the specific fibrosis model.

Table 2: Validated Dosing Regimens by Fibrosis Model

Animal Model	Pathology	Dosage	Frequency & Route	Duration	Key Outcomes
UUO Mice	Kidney Fibrosis	10 mg/kg	Daily, Oral Gavage	14 Days	Increased kidney weight/thickness; reduced fibrotic area[3]
Bleomycin Mice	Lung Fibrosis	15 mg/kg	Daily, Oral Gavage	21 Days	Significantly reduced Ashcroft score and lung weight[4]
CCl4 / 4T1 Mice	Hepatic Fibrosis	20 mg/kg	Daily, Oral Gavage / i.p.	28 Days	Reduced liver fibrosis, cross-links, and metastatic load[2]

Step-by-Step Gavage Administration:

• Volume Calculation: Calculate the dose based on daily body weight. Do not exceed a gavage volume of 10 mL/kg in mice (e.g., maximum 200 μL for a 20g mouse) to prevent gastric distension and reflux.

• Restraint & Alignment: Secure the mouse firmly by the scruff of the neck. This immobilizes the head and aligns the esophagus and stomach in a straight vertical line, which is critical for safe needle passage.

• Insertion: Use a sterile, stainless-steel bulb-tipped gavage needle (20-22G for mice). Glide the bulb over the tongue and gently down the esophagus.

  • Causality: The needle should drop under its own weight. Any resistance indicates potential entry into the trachea. If resistance is felt, withdraw immediately to prevent fatal pulmonary aspiration.

• Dosing: Depress the plunger smoothly. Withdraw the needle gently and monitor the animal for 60 seconds for signs of respiratory distress.

Data Interpretation & Self-Validating System

To ensure the scientific integrity of your study, the protocol must be treated as a self-validating system. You must confirm that the oral gavage successfully delivered active LOX-IN-3 to the target tissues before interpreting phenotypic data.

• Primary Validation (Biochemical): Harvest a subset of the target tissue (e.g., lung, kidney) 12 hours post-final dose and perform a fluorometric Lysyl Oxidase activity assay. A successful gavage protocol will demonstrate a near-complete abolition (>90% reduction) of LOX activity compared to vehicle-treated controls[4].

• Secondary Validation (Histological): Perform Picrosirius Red staining viewed under polarized light. Because LOX-IN-3 specifically targets collagen cross-linking rather than general protein synthesis, standard H&E staining may not capture the full efficacy. Picrosirius Red will definitively quantify the reduction in mature, cross-linked collagen networks[3].

References

Sources

• 1. LOX-IN-3 dihydrochloride | inhibitor of lysyl oxidase (LOX) | 2409964-23-2 | PXS5505; PXS-5505 | InvivoChem [invivochem.com]
• 2. biorbyt.com [biorbyt.com]
• 3. LOX-IN-3 dihydrochloride | Lipoxygenase | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]

Advanced Application Note: In Vivo Formulation and Dosing Protocols for LOX-IN-3 (PXS-5505)

Target Audience: Researchers, Application Scientists, and In Vivo Pharmacologists Content Focus: Mechanistic rationale, formulation causality, and validated animal dosing strategies.

Introduction & Mechanistic Rationale

LOX-IN-3 (also known as PXS-5505) is a highly potent, orally bioavailable, and irreversible inhibitor of the lysyl oxidase (LOX) family, specifically targeting LOX and LOXL2[1].

In healthy tissues, the LOX family of copper-dependent amine oxidases catalyzes the oxidative deamination of the ε-amino groups of lysine residues in tropocollagen and elastin. This enzymatic process yields reactive aldehydes (allysine) that facilitate spontaneous cross-linking. In pathological states, LOX overexpression leads to excessive extracellular matrix (ECM) stiffening—a primary driver of fibrotic diseases (e.g., pulmonary and hepatic fibrosis) and a critical factor in establishing the pre-metastatic tumor niche. By irreversibly inhibiting this enzymatic cascade, LOX-IN-3 mitigates tissue fibrosis and disrupts the structural integrity required for tumor metastasis[2].

Mechanism of LOX-IN-3 inhibiting LOX/LOXL2 to prevent ECM crosslinking and fibrosis.

Pharmacological Profile & Quantitative Data

LOX-IN-3 demonstrates high selectivity for LOX/LOXL2 over other amine oxidases such as SSAO/VAP-1 and MAO-B[2]. The table below summarizes its in vitro potency and established in vivo dosing parameters across various disease models.

Table 1: In Vitro and In Vivo Pharmacological Profile of LOX-IN-3

Parameter	Target / Model	Value / Dosage	Route & Frequency	Outcome
In Vitro IC50	Bovine LOX	< 10 μM	N/A	Sustained enzyme inhibition[2]
In Vitro IC50	Human LOXL2	< 1 μM	N/A	Sustained enzyme inhibition[2]
In Vivo Dose	Wistar Rats (Healthy)	30 mg/kg	Oral (p.o.), Single dose	Abolishes LOX activity; recovery half-life 24h - 3 days[2]
In Vivo Dose	UUO Mouse Model	10 mg/kg	Oral (p.o.), Daily for 14 days	Reduces kidney weight, thickness, and fibrosis area[3]
In Vivo Dose	Bleomycin Lung Fibrosis	15 mg/kg	Oral (p.o.), Daily for 21 days	Decreases lung fibrosis and Ashcroft score[1]
In Vivo Dose	Hepatic Fibrosis (BALB/c)	20 mg/kg	Intraperitoneal (i.p.), Daily	Reduces liver fibrosis and metastatic load[4]

Formulation Science: Causality & Solvent Selection

The dihydrochloride salt of LOX-IN-3 presents specific solubility challenges. While highly soluble in pure DMSO (up to 55 mg/mL)[4], direct administration of high-concentration DMSO is toxic and poorly tolerated in vivo. Therefore, a multi-component vehicle system is required to maintain the compound in solution without causing vehicle-induced toxicity[5].

The Causality Behind the Vehicle Components:

• DMSO (10%) : Acts as the primary solvent. Its high polarity disrupts the crystal lattice of the compound, ensuring complete initial solubilization.

• PEG300 (40%) : Serves as a miscible co-solvent. It lowers the dielectric constant of the mixture, preventing the hydrophobic core of the LOX-IN-3 molecule from precipitating when aqueous solutions are introduced.

• Tween 80 (5%) : A non-ionic surfactant that reduces surface tension and forms micelles, trapping any transiently insoluble micro-particles and maintaining a clear dispersion.

• Saline (45%) : Provides the bulk aqueous phase, ensuring the final formulation is isotonic and physiologically acceptable for oral gavage (p.o.) or intraperitoneal (i.p.) injection[4].

Step-by-step in vivo formulation workflow for LOX-IN-3 using co-solvent methodology.

Detailed Experimental Protocols

Protocol A: Preparation of a 2.0 mg/mL Clear Solution (Recommended for p.o. / i.p.)

Self-Validation Check: The order of addition is absolute. Adding aqueous components before the surfactant or co-solvent will lead to irreversible precipitation. The solution must remain optically clear at every step.

• Preparation of Stock Solution : Weigh exactly 2.0 mg of LOX-IN-3 dihydrochloride powder into a sterile tube. Add 100 μL of high-purity DMSO. Vortex and sonicate until the solution is completely clear and free of particulates.

• Addition of Co-solvent : Add 400 μL of PEG300 to the DMSO stock. Vortex thoroughly until the mixture is visually homogeneous.

• Addition of Surfactant : Add 50 μL of Tween 80. Mix vigorously. The solution must remain clear before proceeding to the next step.

• Aqueous Dilution : Slowly add 450 μL of sterile Saline dropwise while gently agitating the tube. This yields 1 mL of a 2.0 mg/mL working solution[3].

• Administration : Use the prepared solution immediately. Do not store the aqueous working solution, as precipitation may occur over time[4].

Protocol B: Preparation of a 5.0 mg/mL Suspension in CMC-Na (Alternative for High-Dose Oral Gavage)

Causality Note: For higher doses (e.g., >30 mg/kg) where solubility limits are exceeded, creating a homogeneous suspension using Carboxymethyl cellulose sodium (CMC-Na) ensures uniform dosing without the toxicity of high co-solvent volumes[5].

• Vehicle Preparation : Prepare a 0.5% (w/v) CMC-Na solution in distilled water. Stir overnight to ensure complete hydration and uniform viscosity.

• Compound Addition : Weigh 5.0 mg of LOX-IN-3 dihydrochloride.

• Suspension : Gradually add 1 mL of the CMC-Na vehicle to the powder.

• Homogenization : Vortex vigorously and use a probe sonicator (on ice, short bursts) to break up aggregates and achieve a uniform, fine suspension.

• Administration : Agitate the suspension immediately prior to drawing it into the dosing syringe to ensure dose uniformity[5].

In Vivo Administration Guidelines

• Pharmacokinetics & Dosing Frequency : In Wistar rats, a single 30 mg/kg dose completely abolishes LOX activity. While plasma concentrations drop below the IC50 within 8 hours, the pharmacodynamic half-life of enzyme recovery is extended (24 hours to 3 days) due to the irreversible nature of the inhibition[2]. Daily dosing is typically sufficient for chronic models.

• Handling & Storage : Store the lyophilized powder at -20°C (up to 3 years). Stock solutions in pure DMSO can be stored at -80°C for up to 6 months[3]. However, once the aqueous co-solvent working solution is prepared, it must be administered on the same day to prevent compound degradation and precipitation.

References

Sources

• 1. LOX-IN-3 dihydrochloride | inhibitor of lysyl oxidase (LOX) | 2409964-23-2 | PXS5505; PXS-5505 | InvivoChem [invivochem.com]
• 2. biorbyt.com [biorbyt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. LOX-IN-3 dihydrochloride | Lipoxygenase | TargetMol [targetmol.com]
• 5. selleckchem.com [selleckchem.com]

Application Note: Formulation and In Vivo Delivery Protocols for LOX-IN-3 (PXS-5505)

Introduction & Mechanistic Rationale

LOX-IN-3 (also known in clinical and research literature as PXS-5505) is a highly selective, orally active small-molecule inhibitor of Lysyl Oxidase (LOX) and Lysyl Oxidase-Like 2 (LOXL2) . In healthy physiological states, LOX enzymes catalyze the cross-linking of collagen and elastin in the extracellular matrix (ECM). However, in pathological states, LOX overexpression leads to severe ECM stiffening—a primary driver of fibrotic diseases (renal, hepatic, pulmonary) and a critical factor in establishing a tumor microenvironment conducive to metastasis.

By irreversibly inhibiting LOX/LOXL2 (IC50 < 10 μM for bovine LOX; < 1 μM for human LOXL2), LOX-IN-3 prevents this aberrant cross-linking . Formulating this compound for in vivo use requires overcoming its inherent hydrophobicity to ensure accurate dosing and high bioavailability.

Fig 1: Mechanism of LOX-IN-3 inhibiting ECM crosslinking and fibrosis.

Physicochemical Properties & Formulation Strategy

To achieve reproducible in vivo pharmacokinetics, the formulation must be engineered around the compound's solubility limits. While LOX-IN-3 is frequently supplied as a dihydrochloride salt to improve shelf stability, its core structure requires strategic co-solvent systems to prevent in vivo precipitation upon injection or oral gavage.

Table 1: Physicochemical & Pharmacokinetic Profile

Property	Value / Description
Target Affinity	LOX (IC50 < 10 μM), LOXL2 (IC50 < 1 μM)
Molecular Weight	353.24 g/mol (Dihydrochloride salt format)
Max Solubility (DMSO)	≥ 55 mg/mL (155.7 mM)
Max Solubility (Aqueous)	Insoluble in pure water; requires co-solvents or suspensions.
Pharmacodynamics	Half-life of recovery ranges from 24 hours (aorta) to 2-3 days (ear).
Primary Administration	Oral (PO), Intraperitoneal (IP)

Validated In Vivo Formulation Protocols

Scientific Integrity & Causality: The order of solvent addition in the following protocols is mathematically and chemically strict. The compound must be completely solubilized in the primary solvent (DMSO) to break the crystal lattice before introducing stabilizing polymers (PEG300) or surfactants (Tween-80). Premature addition of aqueous phases will cause irreversible micellar trapping, resulting in a cloudy suspension that ruins intravenous or intraperitoneal bioavailability.

Fig 2: Step-by-step co-solvent formulation workflow for LOX-IN-3.

Protocol A: Standard Co-Solvent System (10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline)

Application: Best for short-to-medium term studies (≤ 14 days), IV, IP, or PO administration. Yields a clear solution up to 2.5 mg/mL .

• Primary Solubilization: Weigh the required mass of LOX-IN-3. Add 10% of the final volume as pure DMSO. Vortex for 60 seconds.

  • Causality: DMSO acts as the primary penetrant to dissolve the API at the molecular level.

• Polymer Stabilization: Add 40% of the final volume as PEG300. Vortex thoroughly.

  • Causality: PEG300 acts as a co-solvent, creating a localized hydrophobic pocket that prevents the API from crashing out when aqueous solutions are introduced.

• Surfactant Addition: Add 5% of the final volume as Tween-80. Gently invert to mix (avoid excessive foaming).

  • Causality: Tween-80 reduces interfacial tension, preparing the mixture for the aqueous phase.

• Aqueous Dilution: Add 45% of the final volume as sterile Saline (0.9% NaCl). Mix evenly.

  • Causality: Saline adjusts the final osmolality to physiological levels, preventing tissue necrosis or hemolysis at the injection site. Note: Use immediately upon preparation.

Protocol B: Cyclodextrin Inclusion System (10% DMSO + 90%[20% SBE-β-CD in Saline])

Application: Best for long-term continuous dosing (> 14 days) to avoid cumulative PEG/Tween toxicity .

• Prepare a 20% (w/v) solution of Sulfobutylether-β-cyclodextrin (SBE-β-CD) in sterile saline.

• Dissolve LOX-IN-3 in 10% final volume of DMSO until completely clear.

• Slowly add the 90% volume of the 20% SBE-β-CD solution dropwise while continuously vortexing.

  • Causality: The SBE-β-CD forms a hydrophilic inclusion complex around the lipophilic LOX-IN-3 molecule, masking its hydrophobicity from the aqueous environment and ensuring high bioavailability without harsh surfactants.

Protocol C: Suspension System (0.5% CMC-Na)

Application: Best for high-dose oral gavage (PO) where complete solubilization is not strictly required .

• Add LOX-IN-3 powder directly to a pre-prepared 0.5% Carboxymethyl cellulose sodium (CMC-Na) aqueous solution.

• Homogenize via sonication and mechanical stirring until a uniform suspension is achieved (e.g., 5 mg/mL).

  • Causality: CMC-Na increases the viscosity of the vehicle, preventing the API particles from settling rapidly and ensuring uniform dosing during oral gavage.

In Vivo Dosing & Experimental Design

LOX-IN-3 has been extensively validated in various rodent models of fibrosis and oncology. When designing your study, match the administration route to the target tissue's pharmacokinetic profile.

Table 2: Validated In Vivo Dosing Regimens

Disease Model	Animal	Route	Dose & Frequency	Key Outcomes
Renal Fibrosis (UUO)	Mouse	PO	10 mg/kg, daily for 14 days	Reduced kidney fibrosis area (Picrosirius Red); abolished LOX activity.
Hepatic Fibrosis	BALB/c Mouse	IP	20 mg/kg, daily	Significantly reduced liver fibrosis and collagen cross-links.
Pulmonary Fibrosis	Mouse/Rat	PO	15 mg/kg, daily for 21 days	Decreased lung fibrosis markers and ECM stiffening.
Breast Cancer Metastasis	Mouse (4T1)	IP/PO	Variable (10-20 mg/kg)	Reduced metastatic load in the liver via microenvironment modulation.

References

Technical Notes & Optimization

LOX-IN-3 (PXS-5505) Technical Support &amp; Troubleshooting Guide

Welcome to the Technical Support Center for LOX-IN-3 (also known as PXS-5505). This guide is engineered for researchers, scientists, and drug development professionals who require robust, reproducible methodologies for handling, dissolving, and formulating this potent Lysyl Oxidase (LOX) inhibitor.

Mechanism of Action & Pathway Dynamics

LOX-IN-3 is an orally active, small-molecule inhibitor that selectively targets lysyl oxidase (LOX) and LOXL2. By blocking these enzymes, LOX-IN-3 prevents the cross-linking of collagen and elastin, thereby mitigating extracellular matrix (ECM) stiffening—a primary driver in fibrosis and tumor metastasis[1].

Caption: LOX-IN-3 inhibits Lysyl Oxidase, preventing collagen cross-linking and subsequent fibrosis.

Physicochemical Properties & Solubility Limits

Understanding the physical limits of your compound is the first step in successful formulation. LOX-IN-3 is available primarily in two forms: the Free Base and the Dihydrochloride salt. Their solubility profiles differ significantly due to their distinct thermodynamic stabilities in polar aprotic solvents like DMSO[2][3].

Table 1: Quantitative Solubility & Storage Data

Compound Form	Molecular Weight	Max Solubility (DMSO)	Max Solubility (In Vivo Formulation)	Recommended Storage (Powder)
LOX-IN-3 (Free Base)	280.32 g/mol	100 - 125 mg/mL (Need ultrasonic)	≥ 2.08 mg/mL	-20°C (3 years)
LOX-IN-3 (Dihydrochloride)	353.24 g/mol	55 mg/mL (Need ultrasonic)	2.0 - 3.3 mg/mL	-20°C (3 years)

Troubleshooting & FAQs: The Causality of Formulation

Q1: Why is my LOX-IN-3 precipitating in DMSO, and how do I achieve maximum solubility?

The Causality: LOX-IN-3 is highly lipophilic and inherently sensitive to moisture. DMSO is extremely hygroscopic; once exposed to air, it rapidly absorbs atmospheric water. The introduction of water increases the dielectric constant of the solvent, drastically reducing the solubility of the hydrophobic LOX-IN-3 molecules and causing immediate precipitation[1]. Furthermore, the crystalline lattice of the powder requires significant kinetic energy to dissociate. The Self-Validating Fix:

• Always use newly opened, anhydrous DMSO .

• Apply ultrasonic energy (sonication) for 5-10 minutes. Validation Check: Inspect the DMSO stock under a direct light source. A properly dissolved stock will be optically clear. If the solution exhibits a milky opalescence, water contamination has occurred, and the stock must be discarded.

Q2: What is the thermodynamic rationale behind the sequential addition of solvents for in vivo studies?

The Causality: Formulating LOX-IN-3 for in vivo administration (e.g., 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline) requires creating a thermodynamically stable microemulsion[3]. Adding aqueous saline directly to the DMSO stock causes "solvent shock"—a sudden, massive shift in polarity that forces the drug out of solution. By adding PEG300 first, you gradually step down the dielectric constant. The subsequent addition of Tween-80 (a surfactant) coats the hydrophobic drug molecules, forming stable micelles. When the bulk aqueous phase (saline) is finally introduced, the drug remains shielded within the hydrophobic cores of these micelles. The Self-Validating Fix: Ensure each solvent is fully integrated before proceeding. Validation Check: The solution must remain completely transparent after each individual addition. If micro-particulates or cloudiness appear at step 2 or 3, the micelle encapsulation has failed. Do not proceed to step 4; instead, vortex and sonicate until absolute clarity is restored.

Q3: How should I store the reconstituted LOX-IN-3 to prevent degradation?

The Causality: LOX-IN-3 contains functional groups susceptible to hydrolysis and photodegradation. Repeated freeze-thaw cycles introduce condensation (water) into the vial, which drives hydrolytic degradation and causes irreversible precipitation[1]. The Self-Validating Fix: Aliquot the master stock into single-use amber vials immediately after reconstitution. Store at -80°C for up to 6 months. Validation Check: If a thawed aliquot shows any crystalline residue that does not redissolve upon gentle warming (37°C), discard it, as the molarity is no longer reliable.

Step-by-Step Experimental Methodologies

Protocol A: Preparation of In Vitro Stock Solution (DMSO)

Objective: Create a 100 mg/mL master stock using LOX-IN-3 Free Base.

• Equilibration: Allow the LOX-IN-3 powder vial to equilibrate to room temperature in a desiccator to prevent condensation.

• Solvent Addition: Add the calculated volume of newly opened, anhydrous DMSO directly to the vial. (e.g., for 10 mg of powder, add 100 μL of DMSO).

• Kinetic Disruption: Vortex the vial for 30 seconds. Place the vial in an ultrasonic water bath for 5-10 minutes.

• Validation: Hold the vial against a light background. Proceed only if the solution is 100% clear. Aliquot and freeze at -80°C.

Protocol B: Preparation of In Vivo Formulation (Clear Solution ≥ 2.08 mg/mL)

Objective: Formulate a biocompatible solution for animal dosing without precipitation.

Caption: Step-by-step sequential solvent addition workflow to prevent LOX-IN-3 precipitation.

Methodology (For 1 mL of Working Solution):

• Step 1 (Core Solubilization): Take 100 μL of your clear DMSO stock solution (e.g., 20.8 mg/mL).

• Step 2 (Dielectric Stepping): Add 400 μL of PEG300 to the DMSO solution. Vortex continuously for 1 minute. Self-Validation: Solution must be clear.

• Step 3 (Micelle Formation): Add 50 μL of Tween-80. Vortex continuously for 1 minute. Self-Validation: Solution must be clear and slightly viscous.

• Step 4 (Aqueous Integration): Slowly add 450 μL of Saline drop-by-drop while gently vortexing to adjust the final volume to 1 mL.

• Final Validation: The resulting formulation must be a clear solution. Use immediately for in vivo administration.

References

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. biorbyt.com [biorbyt.com]
• 3. LOX-IN-3 | TargetMol [targetmol.com]

LOX-IN-3 stability in solution and storage conditions

Welcome to the Technical Support Center for LOX-IN-3 (also widely known in literature as PXS-5505 ). As a Senior Application Scientist, I have designed this guide to help you navigate the physicochemical nuances of this potent, orally active pan-lysyl oxidase (LOX/LOXL) inhibitor.

LOX-IN-3 is a critical tool for investigating extracellular matrix (ECM) remodeling, pulmonary/renal fibrosis, and the tumor microenvironment[1][2]. However, its structural sensitivity to moisture and solvent shock requires rigorous handling protocols to ensure reproducible in vitro and in vivo results.

Core Mechanism of Action

Caption: LOX-IN-3 irreversibly inhibits LOX/LOXL enzymes, preventing fibrotic collagen cross-linking.

Quantitative Data Summary: Physicochemical Profile

Understanding the specific salt form of your LOX-IN-3 batch is the first step in troubleshooting. The free base and the dihydrochloride forms exhibit drastically different solubility profiles[2][3].

Property	LOX-IN-3 (Free Base)	LOX-IN-3 (Dihydrochloride)
CAS Number	2409963-83-1	2409964-23-2
Target IC50	Bovine LOX: <10 μM | Human LOXL2: <1 μM	Bovine LOX: <10 μM | Human LOXL2: <1 μM
Max Solubility (DMSO)	100 mg/mL (356.74 mM)	33.33 mg/mL - 55 mg/mL (Requires heat/sonication)
Max Solubility (Water)	Insoluble / Poor	≥ 71 mg/mL (Highly soluble)
Powder Storage	-20°C (3 years, desiccated, dark)	-20°C (3 years, desiccated, dark)
Stock Solution Storage	-80°C (6 months) | -20°C (1 month)	-80°C (6 months) | -20°C (1 month)

Troubleshooting Guides & FAQs

Reconstitution and Solubility

Q: My LOX-IN-3 dihydrochloride stock solution in DMSO is cloudy or precipitating. What causes this and how do I fix it? Causality: DMSO is highly hygroscopic. If your DMSO bottle has been opened multiple times, it has absorbed atmospheric moisture. Because the organic framework of LOX-IN-3 is highly hydrophobic, even a small percentage of water in the DMSO lowers the dielectric constant threshold, causing rapid micro-precipitation[2]. Solution:

• Always use freshly opened, anhydrous DMSO (≥99.9% purity).

• If precipitation has already occurred, apply sonication and gentle warming (up to 80°C for the anhydrous dihydrochloride form) until the solution is completely clear[3].

• Alternative: If you are using the dihydrochloride salt, you can bypass DMSO entirely for in vitro work by dissolving it directly in sterile ddH₂O (up to 71 mg/mL).

Storage and Stability

Q: What are the definitive storage conditions to prevent degradation of my working stocks? Causality: LOX-IN-3 is susceptible to slow hydrolytic and photolytic degradation in solution. While DMSO freezes at 19°C, storing aliquots at -20°C can still allow for microscopic liquid pockets where trace water impurities drive hydrolysis. Solution: Aliquot your reconstituted stock immediately to avoid freeze-thaw cycles. Store at -80°C for up to 6 months to completely halt molecular mobility and degradation kinetics. If -80°C is unavailable, -20°C is acceptable strictly for short-term storage (maximum 1 month)[2][3].

In Vivo Formulation

Q: How do I prepare a stable working solution for oral gavage without the drug crashing out of solution? Causality: Direct addition of an aqueous buffer (like saline) to a DMSO stock causes "solvent shock." The sudden shift in polarity forces the drug out of solution before it can disperse. Solution: You must use a step-wise co-solvent system (10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline)[1][4]. PEG300 acts as a transition solvent to gradually lower the dielectric constant, while Tween-80 provides steric stabilization (micelles) to keep the drug suspended when the aqueous saline is finally introduced.

Caption: Sequential co-solvent addition prevents solvent shock and precipitation of LOX-IN-3.

Step-by-Step Methodology (To prepare 1 mL of 2.5 mg/mL working solution):

• Dissolve: Add 100 μL of a 25.0 mg/mL LOX-IN-3 DMSO stock solution to a clean tube.

• Transition: Add 400 μL of PEG300. Vortex vigorously for 30 seconds until completely clear.

• Stabilize: Add 50 μL of Tween-80. Vortex again until the viscous liquid is fully homogenized.

• Aqueous Phase: Add 450 μL of Saline dropwise while continuously vortexing or stirring.

• Result: This yields a clear, stable solution. Note: Prepare freshly and administer to animals on the same day[2][4].

Self-Validating Protocol: Verifying LOX-IN-3 Integrity

Before initiating a costly in vivo study, you must validate that your stored LOX-IN-3 stock has not degraded. A self-validating system ensures that the assay itself proves the compound's functional integrity.

Protocol: Fluorometric Amplex Red LOX Activity Assay Causality: Active LOX enzymes oxidize amine substrates, releasing hydrogen peroxide (H₂O₂). In the presence of Horseradish Peroxidase (HRP), H₂O₂ converts Amplex Red into highly fluorescent resorufin. If your stored LOX-IN-3 is intact, it will irreversibly bind LOX, preventing H₂O₂ release, and fluorescence will remain at baseline. If the drug has degraded, fluorescence will spike, mirroring the vehicle control.

• Preparation: Prepare a reaction buffer containing 50 mM sodium borate (pH 8.2) and 1.2 M urea.

• Enzyme Incubation: Incubate recombinant human LOXL2 (or bovine LOX) with your stored LOX-IN-3 (at 10 μM final concentration) for 30 minutes at 37°C. Include a DMSO-only vehicle control.

• Reaction Mixture: Add a substrate mixture containing 10 mM putrescine (amine substrate), 10 μM Amplex Red, and 1 U/mL HRP.

• Kinetic Read: Measure fluorescence (Ex/Em = 540/590 nm) every 5 minutes for 1 hour.

• Validation Check:

  • System Valid: Vehicle control shows a linear increase in fluorescence; LOX-IN-3 well shows ≤5% of control fluorescence (confirming <1 μM IC50 potency is maintained).

  • System Invalid: LOX-IN-3 well shows >20% fluorescence compared to control. The compound has degraded; discard the stock and reconstitute fresh powder.

References

Sources

• 1. biorbyt.com [biorbyt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. LOX-IN-3 dihydrochloride | inhibitor of lysyl oxidase (LOX) | 2409964-23-2 | PXS5505; PXS-5505 | InvivoChem [invivochem.com]

LOX-IN-3 In Vivo Experiments: Technical Support Center

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for LOX-IN-3 (also known as PXS-5505), a potent, orally active inhibitor of Lysyl Oxidase (LOX) and Lysyl Oxidase-Like 2 (LOXL2).[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for common challenges encountered during in vivo experiments. Our goal is to help you navigate the complexities of your studies, from initial formulation to final data interpretation, ensuring scientific rigor and experimental success.

Section 1: Core Concepts & Frequently Asked Questions (FAQs)

This section addresses fundamental questions about LOX-IN-3 to build a strong foundation for your experimental design.

Q1: What is the mechanism of action for LOX-IN-3?

LOX-IN-3 is a small molecule inhibitor that targets the enzymatic activity of the lysyl oxidase (LOX) family, particularly LOX and LOXL2.[1][2] These copper-dependent enzymes are crucial for the covalent cross-linking of collagen and elastin fibers in the extracellular matrix (ECM).[4][5] By catalyzing this cross-linking, LOX enzymes increase the stiffness and structural integrity of tissues. In pathological conditions like fibrosis and cancer, LOX activity is often dysregulated, leading to excessive ECM stiffening which can promote disease progression.[5][6] LOX-IN-3 blocks this activity, thereby reducing ECM rigidity and mitigating its pathological consequences.[5]

Caption: Mechanism of LOX-IN-3 action on the extracellular matrix.

Q2: How should I store and handle LOX-IN-3?

Proper storage is critical to maintain the inhibitor's stability and activity.

• Powder Form : Store at -20°C for up to 3 years.[3]

• Stock Solutions (in solvent, e.g., DMSO) : Store at -80°C for up to 1 year.[3][7] For shorter periods (up to 1 month), -20°C is acceptable, but protect from light.[8]

• Working In Vivo Formulations : It is strongly recommended to prepare these fresh on the day of use to ensure stability and prevent precipitation.[8][9]

Q3: How do I prepare LOX-IN-3 for oral in vivo administration?

LOX-IN-3 is orally active, but its solubility in aqueous solutions is poor.[8] Therefore, a multi-component vehicle is required. Several formulations have been successfully used. The key is to add and mix each solvent sequentially to ensure complete dissolution.

Protocol	Components (v/v)	Max Solubility	Notes & Causality
Protocol 1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.08 mg/mL[8]	DMSO: The initial solvent to dissolve the powder. PEG300: A co-solvent that improves solubility and stability. Tween-80: A surfactant to create a stable emulsion and prevent precipitation in the final aqueous saline phase. Saline: The final vehicle to make the solution isotonic.
Protocol 2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL[8]	SBE-β-CD (Sulfobutylether-β-cyclodextrin): A solubilizing agent that encapsulates the hydrophobic drug molecule, increasing its aqueous solubility.
Protocol 3	10% DMSO, 90% Corn Oil	≥ 2.08 mg/mL[8]	A lipid-based formulation. Can be suitable for some studies, but may alter absorption kinetics. Caution is advised for dosing periods longer than two weeks.[8]

Self-Validating Tip: If you observe any precipitation or phase separation during preparation, gentle heating and/or sonication can be used to aid dissolution.[8] Always visually inspect the solution for clarity before administration.

Q4: What is the recommended dose and how does its PK/PD profile affect experimental design?

The optimal dose depends on the animal model and the specific disease context. However, published studies provide a well-established range.

Animal Model	Dose	Administration	Outcome	Reference
Male Wistar Rats	30 mg/kg	Single oral dose	Completely abolished lysyl oxidase activity.	[1][2][3][8]
UUO Mice (Kidney Fibrosis)	10 mg/kg	Daily oral gavage for 14 days	Reduced area of fibrosis.	[1][3][8]
Bleomycin Mice (Lung Fibrosis)	15 mg/kg	Daily oral gavage for 21 days	Significantly reduced Ashcroft score and lung weight.	[1][8][10]
BALB/c Mice (Hepatic Fibrosis)	20 mg/kg	Daily i.p. injection	Significantly reduced liver fibrosis.	[2][3]

A critical insight from pharmacokinetic (PK) and pharmacodynamic (PD) studies is that while plasma concentrations of LOX-IN-3 may fall below the IC50 after 8 hours, the inhibitory effect on tissue LOX activity is sustained.[1][2][3] The half-life of LOX activity recovery can be 24 hours (aorta) to 2-3 days (ear).[2][3]

Expert Interpretation: This sustained pharmacodynamic effect means that a once-daily dosing regimen is often sufficient to maintain target inhibition throughout the experimental period, even though the drug's plasma half-life is shorter. This is a key feature of LOX-IN-3's mechanism.

Section 2: In-Depth Troubleshooting Guides

Problem 1: Poor or Inconsistent Efficacy

Q: My in vivo experiment with LOX-IN-3 is showing no effect or high variability. What are the likely causes?

A: This is a common challenge that can often be resolved by systematically evaluating several key factors. Use the following workflow to diagnose the issue.

Caption: Troubleshooting workflow for addressing poor in vivo efficacy.

Causality Checklist:

• Formulation Integrity: As LOX-IN-3 has low aqueous solubility, improper formulation is the most frequent cause of failure.[8] If the compound precipitates out of solution, the administered dose will be inconsistent and bioavailability will be low.

• Dosing and Timing: Ensure your dose is within the effective range of 10-30 mg/kg for oral administration.[1][3][8] The timing of your endpoint analysis relative to the last dose should also be considered, though the sustained PD effect provides a wide window.[2]

• Target Engagement: Lack of efficacy can occur if the drug isn't reaching the target tissue at sufficient concentrations to inhibit LOX. It is crucial to measure target engagement directly.

• Model Relevance: LOX-IN-3 will only be effective if LOX or LOXL2 activity is a significant driver of the pathology in your specific animal model.[5] Confirm that LOX/LOXL2 is upregulated in the disease tissue of your model.[11]

Problem 2: Assessing Target Engagement

Q: How can I confirm that LOX-IN-3 is inhibiting LOX activity in my target tissue?

A: Directly measuring LOX activity in tissue homogenates is the gold standard for confirming target engagement.

Experimental Protocol: LOX Activity Assay This protocol is adapted from methods used to assess amine oxidase activity.[12][13]

• Tissue Homogenization:

  • Harvest target tissues (e.g., lung, kidney, tumor) from control and LOX-IN-3 treated animals.

  • Snap-freeze in liquid nitrogen and store at -80°C.

  • Homogenize the tissue on ice in a suitable buffer (e.g., PBS with protease inhibitors).

  • Centrifuge to pellet debris and collect the supernatant containing soluble proteins.

• Activity Measurement:

  • LOX activity can be measured using various methods, including a fluorescence-based assay that detects the hydrogen peroxide (H₂O₂) produced during the enzymatic reaction.[12]

  • Reaction Mix: Combine tissue lysate, a horseradish peroxidase (HRP) enzyme, a fluorescent HRP substrate (e.g., Amplex Red), and a LOX substrate (e.g., a synthetic peptide or purified collagen).

  • Measurement: Monitor the increase in fluorescence over time using a plate reader. The rate of fluorescence increase is proportional to LOX activity.

• Data Analysis:

  • Compare the rate of reaction in lysates from LOX-IN-3 treated animals to that of vehicle-treated controls.

  • A significant reduction in the reaction rate in the treated group confirms target engagement.

Alternative/Complementary Methods:

• Western Blot: Analyze downstream markers of LOX activity, such as the cross-linking of collagen. This is an indirect but often informative method.

• Immunohistochemistry (IHC): Stain tissue sections for markers of fibrosis (e.g., Picrosirius Red for collagen) to visualize the phenotypic outcome of LOX inhibition.[2][3]

Section 3: Standardized Experimental Workflow

Following a standardized workflow is essential for reproducibility.

Caption: A standardized workflow for conducting an in vivo efficacy study with LOX-IN-3.

References

• Sadeghian, H., et al. (2020). An overview of lipoxygenase inhibitors with approach of in vivo studies. Prostaglandins & Other Lipid Mediators. [Link]

• Schilstra, M. S., et al. (2019). Acute lysyl oxidase inhibition alters microvascular function in normotensive but not hypertensive men and women. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

• da Silva, F. H., et al. (2023). Development of nanostructured formulation from naringenin and silk fibroin and application for inhibition of lipoxygenase (LOX). RSC Advances. [Link]

• LOX-IN-3 dihydrochloride from Aladdin Scientific | Biocompare.com. (n.d.). Biocompare. [Link]

• Chang, J. S. M., et al. (2019). Anti-metastatic Inhibitors of Lysyl Oxidase (LOX): Design and Structure–Activity Relationships. Journal of Medicinal Chemistry. [Link]

• Lucero, H. A., et al. (2005). Lysyl Oxidase Oxidizes Cell Membrane Proteins and Enhances the Chemotactic Response of Vascular Smooth Muscle Cells. Journal of Biological Chemistry. [Link]

• Gerstmeier, J., et al. (2022). Inhibitors of Human 5-Lipoxygenase Potently Interfere With Prostaglandin Transport. Frontiers in Pharmacology. [Link]

• Shah, R., et al. (2018). Resolving the Role of Lipoxygenases in the Initiation and Execution of Ferroptosis. ACS Central Science. [Link]

• Chang, J. S. M., et al. (2019). Anti-metastatic Inhibitors of Lysyl Oxidase (LOX): Design and Structure–Activity Relationships. Journal of Medicinal Chemistry. [Link]

• Injac, R., et al. (2022). In Vitro Evaluation of Pharmacokinetic Properties of Selected Dual COX-2 and 5-LOX Inhibitors. Molecules. [Link]

• Sadeghian, H., et al. (2020). An overview of lipoxygenase inhibitors with approach of in vivo studies. ResearchGate. [Link]

• Zand, L., et al. (2010). Pharmacodynamics and Pharmacokinetics of AM103, a Novel Inhibitor of 5-Lipoxygenase-Activating Protein (FLAP). Clinical Pharmacology & Therapeutics. [Link]

• PXS-5505 free base (LOX-IN-3) | Lysyl Oxidase 阻害剤 | MedChemExpress. (n.d.). MedChemExpress. [Link]

• Osawa, T., et al. (2013). LOX is upregulated in tumour blood vessels in vivo. Immunostaining for... ResearchGate. [Link]

• Salehi, B., et al. (2021). Lipoxygenase Inhibition by Plant Extracts. MDPI. [Link]

• Wang, Y., et al. (2024). Verbascoside targets endothelial HIF-1α/ Lysyl oxidase signaling to attenuate glomerular injury in diabetic nephropathy. Free Radical Biology and Medicine. [Link]

• Shah, R., et al. (2018). Resolving the Role of Lipoxygenases in the Initiation and Execution of Ferroptosis. ACS Central Science. [Link]

• Sud, N., et al. (2016). Lysyl oxidase regulation and protein aldehydes in the injured newborn lung. American Journal of Physiology-Lung Cellular and Molecular Physiology. [Link]

• What are Lysyl oxidase inhibitors and how do they work? - Patsnap Synapse. (2024). Patsnap. [Link]

• Zhang, L., et al. (2024). Improved catalytic performance and molecular insight for lipoxygenase from Enterovibrio norvegicus via directed evolution. Frontiers in Bioengineering and Biotechnology. [Link]

• Wisastra, R., et al. (2012). Dynamic Modeling of Human 5-Lipoxygenase–Inhibitor Interactions Helps To Discover Novel Inhibitors. Journal of Medicinal Chemistry. [Link]

• Stankovic, N., et al. (2020). Lipoxygenase Inhibition Activity of Coumarin Derivatives—QSAR and Molecular Docking Study. MDPI. [Link]

• Kim, S., et al. (2015). The In Vitro and In Vivo Effect of Lipoxygenase Pathway Inhibitors Nordihydroguaiaretic Acid and Its Derivative Tetra-O-methyl Nordihydroguaiaretic Acid against Brucella abortus 544. PLOS ONE. [Link]

• Zhang, Y., et al. (2022). Lysyl Oxidase Family Proteins: Prospective Therapeutic Targets in Cancer. Frontiers in Oncology. [Link]

• Gerstmeier, J., et al. (2022). Inhibitors of Human 5-Lipoxygenase Potently Interfere With Prostaglandin Transport. Frontiers in Pharmacology. [Link]

Sources

• 1. LOX-IN-3 dihydrochloride | inhibitor of lysyl oxidase (LOX) | 2409964-23-2 | PXS5505; PXS-5505 | InvivoChem [invivochem.com]
• 2. biorbyt.com [biorbyt.com]
• 3. LOX-IN-3 | TargetMol [targetmol.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. What are Lysyl oxidase inhibitors and how do they work? [synapse.patsnap.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. biocompare.com [biocompare.com]
• 11. researchgate.net [researchgate.net]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Improved catalytic performance and molecular insight for lipoxygenase from Enterovibrio norvegicus via directed evolution [frontiersin.org]

Technical Support Center: Troubleshooting LOX-IN-3 (PXS-5505) Aqueous Precipitation

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, one of the most frequent troubleshooting requests I receive involves the precipitation of LOX-IN-3 (also known as PXS-5505) during in vitro and in vivo assay preparation.

LOX-IN-3 is a potent, orally active pan-lysyl oxidase (LOX/LOXL1-4) inhibitor used extensively in fibrosis and cancer metastasis research[1]. Because it is designed to penetrate dense fibrotic stroma and irreversibly bind to the copper-dependent active site of LOX enzymes, the molecule possesses high lipophilicity[2][3]. This inherent hydrophobicity is essential for its biological efficacy but makes it notoriously difficult to keep in aqueous solutions, leading to rapid precipitation if formulated incorrectly[4].

Diagram 1: Mechanism of LOX-IN-3 inhibiting lysyl oxidase to prevent fibrotic matrix cross-linking.

FAQ 1: Why does LOX-IN-3 precipitate immediately when diluted in cell culture media or saline?

The Causality: The precipitation is driven by a thermodynamic phenomenon known as "hydrophobic collapse," triggered by a sudden shift in the dielectric constant of the solvent. When an anhydrous DMSO stock of LOX-IN-3 is injected directly into an aqueous buffer (like PBS or media), the highly polar water molecules rapidly displace the DMSO. Because LOX-IN-3 lacks sufficient ionizable groups at physiological pH to remain solvated in high-water environments, the drug molecules self-associate to minimize their exposed hydrophobic surface area, nucleating into insoluble micro-crystals[4]. Furthermore, using moisture-contaminated DMSO significantly degrades the initial solubility limit, pre-disposing the solution to crash upon dilution[4][5].

FAQ 2: What are the absolute solubility limits of LOX-IN-3?

Understanding your thermodynamic limits is the first step in protocol design. The solubility varies depending on whether you are using the free base or the dihydrochloride salt form. Below is a validated reference table based on empirical data from leading chemical suppliers[4][5]:

Compound Form	Solvent System	Max Solubility	Application Notes
Free Base (CAS 2409963-83-1)	100% DMSO	100 mg/mL (356.7 mM)	Requires sonication. Highly sensitive to hygroscopic moisture[4].
Dihydrochloride (CAS 2409964-23-2)	100% DMSO	71 mg/mL (201.0 mM)	Better baseline stability. Use fresh, anhydrous DMSO[5].
Both Forms	10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.08 - 2.50 mg/mL	Clear solution. Must be added sequentially to prevent crashing[4][5].
Both Forms	10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 2.08 - 2.50 mg/mL	Ideal for in vivo dosing. Cyclodextrin provides a hydrophobic cavity[4][6].

FAQ 3: How do I prepare a stable in vivo formulation without precipitation?

The Causality: To prevent precipitation, we must create a "polarity gradient" rather than shocking the system with water. By introducing PEG300, we bridge the dielectric gap between DMSO and water. Adding Tween-80 (a non-ionic surfactant) subsequently forms micelles that encapsulate the hydrophobic LOX-IN-3 molecules. Only then can the highly polar saline be added without breaking the dispersion[4][5].

Step-by-Step Methodology: Sequential Co-Solvent Formulation

Self-Validation Check: The solution must remain optically clear at every step. If phase separation or cloudiness appears, stop and apply heat/sonication before proceeding to the next step[4].

• Primary Dissolution: Dissolve LOX-IN-3 in 100% anhydrous DMSO to create a concentrated stock (e.g., 20.8 mg/mL). This will constitute 10% of your final volume[4].

• Polarity Bridging: Add PEG300 equal to 40% of your final volume. Vortex vigorously for 30 seconds until the solution is completely homogeneous and clear[4][5].

• Micellar Encapsulation: Add Tween-80 equal to 5% of your final volume. Vortex again. The solution may become slightly viscous but must remain optically clear[4][5].

• Aqueous Dilution: Slowly add Saline equal to 45% of your final volume dropwise while continuously vortexing or stirring. This yields a clear solution of ≥ 2.08 mg/mL[4]. (Note: Prepare freshly and use on the same day for in vivo dosing[4].)

Diagram 2: Sequential co-solvent formulation workflow to prevent LOX-IN-3 aqueous precipitation.

FAQ 4: For in vitro cell assays, I cannot use PEG300 or Tween-80 due to cytotoxicity. How do I prevent precipitation in culture media?

The Causality: In the absence of artificial surfactants, you must rely on the natural chaperone proteins present in your media (such as Bovine Serum Albumin or Fetal Bovine Serum) to act as carrier molecules. Cold media exacerbates hydrophobic collapse by reducing the kinetic energy required to keep the drug dispersed.

Step-by-Step Methodology: In Vitro Media Dilution

• Prepare Carrier Media: Ensure your cell culture media contains at least 5-10% FBS or 0.1% BSA and is pre-warmed to 37°C.

• Control DMSO Concentration: Calculate your dilution so that the final DMSO concentration in the well does not exceed 0.1% - 0.5% (v/v) to prevent solvent-induced cytotoxicity.

• Dynamic Mixing: Do not add media to the DMSO stock. Instead, place the warmed media on a vortex mixer at low speed. Add the LOX-IN-3 DMSO stock dropwise into the center of the vortex. This rapid mechanical dispersion forces the drug to bind to serum proteins before local supersaturation causes nucleation.

FAQ 5: My DMSO stock has been stored at -20°C for a month, and now it won't fully dissolve upon thawing. What happened?

The Causality: DMSO is highly hygroscopic. Every time the stock tube is opened, it absorbs atmospheric moisture. This water ingress progressively lowers the solubility threshold of LOX-IN-3[4][5]. During the freeze-thaw cycle, the drug is forced out of solution and forms tightly packed micro-crystals that are thermodynamically stable and difficult to redissolve.

Resolution & Prevention: Tightly seal the vial, heat it in a 37°C water bath for 5 minutes, and sonicate for 10-15 minutes until clear[4]. To prevent this permanently, aliquot your freshly prepared DMSO stocks into single-use volumes immediately upon initial dissolution. Store these aliquots at -80°C (stable for up to 6 months) and discard any unused portion after thawing[4][7].

References

• LOX-IN-3 Dihydrochloride | CAS 2409964-23-2 Source:5

• LOX-IN-3 dihydrochloride Source:1

• LOX-IN-3 dihydrochloride | inhibitor of lysyl oxidase (LOX) | 2409964-23-2 Source:6

• PXS-5505 free base (LOX-IN-3) | Lysyl Oxidase Inhibitor Source:4

• PXS-5505 free base | CAS#2409963-83-1 | LOX Inhibitor Source:2

• Anti-metastatic Inhibitors of Lysyl Oxidase (LOX): Design and Structure–Activity Relationships Source:3

Sources

• 1. biorbyt.com [biorbyt.com]
• 2. medkoo.com [medkoo.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. LOX-IN-3 dihydrochloride | inhibitor of lysyl oxidase (LOX) | 2409964-23-2 | PXS5505; PXS-5505 | InvivoChem [invivochem.com]
• 7. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Validating the Inhibitory Effect of LOX-IN-3 (PXS-5505) on Lysyl Oxidase: A Comparative Protocol Guide

As a Senior Application Scientist specializing in matrix pharmacology and tumor microenvironments, I frequently encounter research programs struggling with the off-target toxicity of classic lysyl oxidase (LOX) inhibitors. For decades, β-aminopropionitrile (BAPN) was the standard tool for blocking collagen cross-linking. However, its lack of selectivity severely limits its translational utility.

The development of LOX-IN-3 (clinically known as PXS-5505 or SYN-5505) has fundamentally shifted this landscape. LOX-IN-3 is a first-in-class, orally bioavailable pan-LOX inhibitor that successfully navigates the toxicity pitfalls of older agents . This guide provides a comprehensive, self-validating experimental framework to confirm the efficacy of LOX-IN-3, objectively comparing its performance against BAPN, and detailing the exact protocols required to measure functional inhibition.

Mechanistic Rationale & Causality

To design a robust validation experiment, we must first understand the causality of inhibition. Both LOX-IN-3 and BAPN are irreversible inhibitors, but their mechanisms of target engagement dictate their selectivity profiles.

The LOX family of enzymes (LOX and LOXL1-4) relies on a unique active-site cofactor known as Lysyl Tyrosylquinone (LTQ) to catalyze the oxidative deamination of lysine residues on tropocollagen and tropoelastin. LOX-IN-3 was rationally designed to bind specifically and covalently to this LTQ group. By neutralizing the catalytic core, LOX-IN-3 halts the release of hydrogen peroxide ( H2​O2​ ) and prevents the spontaneous condensation of allysine residues into mature cross-links (desmoplasia). Conversely, BAPN broadly inhibits other amine oxidases (such as Monoamine Oxidase [MAO] and Diamine Oxidase [DAO]), leading to severe off-target neurological and vascular effects in vivo.

Diagram 1: Mechanistic pathway of LOX-IN-3 vs BAPN in inhibiting extracellular matrix cross-linking.

Comparative Performance Profile

When transitioning a research program from BAPN to LOX-IN-3, it is critical to adjust dosing and expectations based on their distinct pharmacological profiles. LOX-IN-3 demonstrates superior potency and an exceptional safety profile, which has propelled it into Phase I/IIa clinical trials for myelofibrosis and pancreatic cancer.

Pharmacological Parameter	LOX-IN-3 (PXS-5505)	BAPN ( β -aminopropionitrile)
Target Profile	Pan-LOX (LOX, LOXL1-4)	Pan-LOX
IC 50​ (Bovine LOX)	<10μM (Avg. 0.49μM )	∼5–10μM
IC 50​ (Human LOXL2)	<1μM (Avg. 0.15μM )	∼3–5μM
Enzyme Selectivity	High (No MAO/DAO inhibition at >30μM )	Low (Inhibits MAO, DAO, SSAO)
Binding Mechanism	Irreversible (Covalent LTQ binding)	Irreversible
In Vivo Dynamics	Short plasma half-life, sustained tissue inhibition	Rapid clearance, requires high/frequent dosing
Translational Status	Phase I/IIa (Myelofibrosis, HCC, Pancreatic)	Discontinued (Causes severe lathyrism/toxicity)

Self-Validating Experimental Workflow

A common pitfall in LOX validation is relying on Western blotting. LOX-IN-3 is an active-site inhibitor; it neutralizes the enzyme without degrading the protein. A Western blot will show unchanged LOX levels even at 100% functional inhibition.

To create a self-validating system, we must measure the direct enzymatic outputin vitro (Phase 1) and the downstream structural consequencein vivo (Phase 2 & 3). If Phase 1 shows inhibition but Phase 3 does not, it indicates a failure in in vivo drug delivery or dosing frequency, rather than a failure of the compound itself.

Diagram 2: Self-validating experimental workflow for assessing LOX-IN-3 inhibitory efficacy.

Detailed Methodologies

Protocol 1: In Vitro Fluorometric LOX Activity Assay (Amplex Red)

This assay confirms direct target engagement by measuring the H2​O2​ released during the oxidative deamination of a substrate.

• Reagent Preparation: Prepare the assay buffer ( 50mM sodium borate, pH 8.2, 1.2M urea). Prepare 10mM cadaverine (substrate), 10U/mL Horseradish Peroxidase (HRP), and 10mM Amplex Red.

  • Causality: Why cadaverine? LOX acts on primary amines. Cadaverine mimics the lysine residues on tropocollagen. When LOX deaminates cadaverine, it releases H2​O2​ in a 1:1 stoichiometric ratio, which reacts with Amplex Red via HRP to produce highly fluorescent resorufin.

• Inhibitor Pre-incubation: Seed recombinant LOXL2 (or tissue homogenate) into a 96-well black opaque plate. Add LOX-IN-3 at varying concentrations ( 0.1nM to 10μM ). Incubate for 30 minutes at 37°C.

  • Causality: LOX-IN-3 is a mechanism-based irreversible inhibitor. It requires time to covalently bind and modify the LTQ cofactor before the substrate is introduced. Skipping this step will result in artificially high IC 50​ values.

• Reaction Initiation: Add the reaction mixture (cadaverine, HRP, Amplex Red) to the wells.

• Fluorescence Kinetic Read: Measure fluorescence (Ex/Em = 530/590 nm) every 5 minutes for 1 hour at 37°C.

• Data Analysis: Calculate the Vmax​ (slope of the linear phase) and determine the IC 50​ using non-linear regression software.

Protocol 2: In Vivo Validation & Cross-link Quantification

To prove that LOX-IN-3 ameliorates fibrosis in vivo, we use a Bleomycin-induced pulmonary fibrosis model and quantify mature cross-links via HPLC.

• Disease Induction: Administer bleomycin (e.g., 2U/kg ) intratracheally to C57BL/6 mice on Day 0.

• Dosing Regimen: Administer LOX-IN-3 ( 15–20mg/kg ) via oral gavage daily, starting from Day 7 (therapeutic intervention) to Day 21.

  • Causality: While LOX-IN-3 has a short plasma half-life, its irreversible binding ensures sustained tissue inhibition. However, the body rapidly synthesizes de novo LOX enzymes. Daily oral dosing is strictly required to continuously neutralize newly synthesized LOX and prevent further matrix stiffening.

• Tissue Harvest & Hydrolysis: Excise lungs on Day 21 and snap freeze. Hydrolyze 10mg of tissue in 6M HCl at 110°C for 24 hours.

  • Causality: Complete acid hydrolysis destroys standard peptide bonds but leaves the covalent pyridinoline (PYD) and deoxypyridinoline (DPD) collagen cross-links intact, allowing for precise quantification of mature fibrosis.

• HPLC Analysis: Run the hydrolysate through a reverse-phase HPLC column coupled with a fluorescence detector (Ex 295 nm / Em 395 nm).

• Normalization: Quantify PYD/DPD peaks against a standard curve and normalize the data to total collagen content (determined via a standard hydroxyproline colorimetric assay).

References

• Chitty, J.L., Yam, M., Perryman, L., et al. "A first-in-class pan-lysyl oxidase inhibitor impairs stromal remodeling and enhances gemcitabine response and survival in pancreatic cancer." Nature Cancer 4(9), 1326-1344 (2023). URL:[Link]

• Yao, Y., Findlay, A., Stolp, J., et al. "Pan-lysyl oxidase inhibitor PXS-5505 ameliorates multiple-organ fibrosis by inhibiting collagen crosslinks in rodent models of systemic sclerosis." International Journal of Molecular Sciences 23(10), 5533 (2022). URL:[Link]

• Baskar, J., et al. "A phase I/IIa trial of PXS-5505, a novel pan-lysyl oxidase inhibitor, in advanced myelofibrosis." Haematologica 110(10), 2376-2387 (2025). URL:[Link]

LOX-IN-3 selectivity against SSAO/VAP-1 and MAO-B

An in-depth technical analysis of LOX-IN-3 (also known as PXS-5505) requires a fundamental understanding of the amine oxidase superfamily. For researchers developing therapies for fibrosis, oncology, and aberrant extracellular matrix (ECM) remodeling, inhibiting Lysyl Oxidase (LOX) is a validated strategy[1][2]. However, the historical challenge with LOX inhibitors has been off-target activity against other critical amine oxidases—specifically Semicarbazide-Sensitive Amine Oxidase (SSAO/VAP-1) and Monoamine Oxidase B (MAO-B).

This guide objectively compares the selectivity profile of LOX-IN-3 against alternative inhibitors, detailing the mechanistic causality behind its selectivity and providing self-validating experimental protocols for in vitro and in vivo profiling.

To understand why LOX-IN-3 succeeds where legacy inhibitors fail, we must examine the catalytic cores of the amine oxidase family. Amine oxidases are broadly divided by their cofactors:

• LOX and LOXL Family: Copper-dependent enzymes utilizing a covalently bound Lysine Tyrosylquinone (LTQ) cofactor[2][3].

• SSAO / VAP-1: Copper-dependent enzymes utilizing a Topaquinone (TPQ) cofactor[2].

• MAO-B: Flavin-dependent enzymes utilizing a Flavin Adenine Dinucleotide (FAD) cofactor[2].

LOX-IN-3 is a fluoroallylamine sulfone derivative[2]. The fluoroallylamine moiety acts as a mechanism-based (suicide) inhibitor specifically tuned to the steric and electronic environment of the LTQ cofactor in LOX[2]. Because SSAO uses TPQ and MAO-B uses FAD, the fluoroallylamine warhead of LOX-IN-3 cannot efficiently cross-link or irreversibly bind to these off-target active sites. This structural divergence is the root cause of LOX-IN-3's high selectivity.

Mechanistic divergence of LOX-IN-3 targeting LTQ over TPQ and FAD cofactors.

Comparative Performance Data

When profiling LOX-IN-3, it is critical to benchmark it against both legacy pan-inhibitors and highly specific off-target reference compounds. Legacy LOX inhibitors like β-aminopropionitrile (BAPN) suffer from poor drug-like properties and lack the necessary selectivity, leading to systemic toxicity.

Conversely, LOX-IN-3 demonstrates potent inhibition of bovine LOX (IC50 < 10 μM) and human LOXL2 (IC50 < 1 μM) while remaining uniquely inactive against SSAO/VAP-1 and MAO-B[1][4][5]. Avoiding MAO-B is critical to prevent severe CNS side effects (e.g., tyramine-induced hypertensive crisis), while avoiding SSAO prevents unwanted immunomodulatory effects[2].

Compound	Primary Target	LOX/LOXL2 IC50	SSAO/VAP-1 IC50	MAO-B IC50	Research Utility
LOX-IN-3 (PXS-5505)	LOX Family	< 1 μM (hLOXL2) [4]	Weak/Inactive [4]	Weak/Inactive [4]	Systemic Fibrosis & Oncology [6]
BAPN	LOX Family	~ 3-10 μM	Weak	Weak	In vitro baseline reference
PXS-4728A	SSAO/VAP-1	Inactive	< 10 nM	Inactive	NASH, Inflammation
Safinamide	MAO-B	Inactive	Inactive	~ 100 nM	Parkinson's Disease models

Experimental Methodologies: Self-Validating Protocols

To rigorously verify the selectivity profile of LOX-IN-3 in your own laboratory, you must employ a self-validating assay system. The fluorometric Amplex Red assay is the gold standard for this, as it couples the generation of H2O2 (a byproduct of oxidative deamination) to the horseradish peroxidase (HRP)-catalyzed conversion of Amplex Red into highly fluorescent resorufin.

Protocol A: Multiplexed Amine Oxidase Selectivity Profiling

Rationale: Assaying enzymes at their optimal pH and with specific substrates ensures that lack of inhibition is due to true compound selectivity, not poor assay conditions.

Step-by-Step Methodology:

• Reagent Preparation:

  • LOX Buffer: 50 mM sodium borate, pH 8.2 (LOX optimal pH).

  • SSAO/MAO Buffer: 50 mM HEPES, pH 7.4 (Physiological pH).

• Compound Dilution: Prepare a 25.0 mg/mL stock of LOX-IN-3 in 100% DMSO[5]. Perform a 10-point serial dilution (100 μM down to 0.1 nM) to capture the full dose-response curve.

• Self-Validation Controls: Spike reference inhibitors into parallel wells to define the maximum inhibition (Emax) window: BAPN (for LOX), PXS-4728A (for SSAO), and Safinamide (for MAO-B). Include a vehicle control (DMSO) to define baseline activity.

• Enzyme Incubation: Pre-incubate recombinant hLOXL2, hSSAO, or hMAO-B with the compound dilutions for 30 minutes at 37°C to allow for mechanism-based irreversible binding.

• Reaction Initiation: Add the specific substrate mixture containing Amplex Red (50 μM) and HRP (1 U/mL).

  • LOX Substrate: 10 mM Putrescine or Cadaverine.

  • SSAO Substrate: 1 mM Benzylamine.

  • MAO-B Substrate: 1 mM Tyramine.

• Kinetic Readout & Analysis: Measure fluorescence dynamically (Ex 540 nm / Em 590 nm) over 60 minutes. Calculate the Z'-factor; a Z' > 0.5 validates the assay. Determine IC50 using non-linear regression.

Multiplexed fluorometric workflow for assessing amine oxidase selectivity.

Protocol B: In Vivo Formulation for Fibrosis Models

Rationale: In vivo efficacy requires overcoming the hydrophobicity of LOX-IN-3. Poor formulation leads to precipitation, resulting in artificially low plasma concentrations and false-negative efficacy readouts.

For models such as the 14-day unilateral ureteric obstruction (UUO) kidney fibrosis model (10 mg/kg daily) or bleomycin-induced lung fibrosis (15 mg/kg daily)[4][6], LOX-IN-3 must be formulated sequentially to prevent crashing out of solution.

Validated Sequential Formulation (Yields ≥ 2.5 mg/mL clear solution):

• Dissolve LOX-IN-3 in 10% DMSO to create a master stock (e.g., 25.0 mg/mL)[5].

• Add 40% PEG300 and vortex until completely homogenous[5].

• Add 5% Tween-80 and mix evenly to form micelles[5].

• Finally, add 45% Saline dropwise while vortexing to adjust to the final volume[5]. Note: Solvents must be added strictly in this order (left to right) to maintain a clear solution[6].

Conclusion

LOX-IN-3 (PXS-5505) represents a significant leap forward in extracellular matrix pharmacology. By exploiting the distinct LTQ cofactor of the LOX family, it achieves potent anti-fibrotic and anti-metastatic efficacy without the dose-limiting liabilities associated with SSAO/VAP-1 and MAO-B inhibition[1][2].

References

• Findlay, A. D., et al. "Anti-metastatic Inhibitors of Lysyl Oxidase (LOX): Design and Structure–Activity Relationships." Journal of Medicinal Chemistry, PMC. Available at:[Link]

• Findlay, A. D., et al. "Anti-metastatic Inhibitors of Lysyl Oxidase (LOX): Design and Structure–Activity Relationships." Journal of Medicinal Chemistry, ACS Publications. Available at: [Link]

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Comprehensive Comparison Guide: LOX-IN-3 (PXS-5505) vs. Selective LOXL2 Inhibitors in Fibrosis and Oncology

The lysyl oxidase (LOX) family of copper-dependent amine oxidases—comprising LOX and LOX-like proteins 1 through 4 (LOXL1-4)—is the primary enzymatic engine behind the cross-linking of collagen and elastin in the extracellular matrix (ECM)[1]. While transient LOX activity is essential for normal tissue repair, chronic upregulation drives pathological ECM stiffening, a hallmark of severe fibrotic diseases (e.g., idiopathic pulmonary fibrosis, liver cirrhosis) and the desmoplastic tumor microenvironment in cancers[1][2].

Historically, drug development heavily prioritized highly selective LOXL2 inhibitors (such as the monoclonal antibody Simtuzumab or the small molecule PAT-1251) to minimize off-target toxicity[2][3]. However, clinical outcomes have highlighted a critical biological hurdle: enzymatic redundancy . When only LOXL2 is inhibited, other family members (particularly LOX and LOXL1/3) often compensate, maintaining pathological ECM cross-linking[4].

This guide evaluates LOX-IN-3 (also known as PXS-5505) , a clinical-stage, orally active, irreversible pan-LOX inhibitor[5][6]. By comparing LOX-IN-3 against selective LOXL2 inhibitors, we provide researchers with the mechanistic insights and empirical protocols necessary to select the optimal therapeutic tool for their specific disease models.

Mechanistic Profiling: Pan-LOX vs. Selective LOXL2 Inhibition

All LOX family enzymes share a highly conserved catalytic domain containing a copper-binding motif and a lysine tyrosylquinone (LTQ) cofactor[2]. Inhibitors target this domain, but their selectivity and binding kinetics drastically alter their in vivo efficacy.

• LOX-IN-3 (PXS-5505): LOX-IN-3 is a haloallylamine sulfone derivative that acts as a mechanism-based, irreversible pan-LOX inhibitor[7][8]. It covalently binds to the LTQ cofactor across all five LOX family members. A defining feature of LOX-IN-3 is its pharmacodynamic profile: despite rapid plasma clearance (falling below the IC50 within 8 hours), a single dose completely abolishes lysyl oxidase activity, with tissue recovery taking 24 hours (aorta) to 3 days (ear)[5]. This "hit-and-run" mechanism ensures sustained target engagement without requiring continuous high systemic exposure.

• PAT-1251: A highly selective, irreversible small-molecule inhibitor of LOXL2[1][9]. While it demonstrates excellent potency in vitro, its narrow spectrum leaves it vulnerable to compensatory cross-linking by LOX or LOXL3 in complex in vivo environments.

• PXS-5153A: A dual LOXL2/LOXL3 irreversible inhibitor[1][3]. It offers broader coverage than PAT-1251 and has shown significant efficacy in reducing collagen oxidation, but it still leaves LOX and LOXL1 uninhibited[2][3].

Fig 1: Mechanism of pan-LOX inhibition by LOX-IN-3 versus selective LOXL2 blockade.

Quantitative Data Presentation

The following table synthesizes the biochemical and pharmacological profiles of LOX-IN-3 compared to other benchmark inhibitors in the field[1][3][5][9].

Compound	Primary Target(s)	Modality	IC50 (Human LOXL2)	Key Differentiating Feature
[6]	LOX, LOXL1-4 (Pan-LOX)	Small Molecule (Irreversible)	< 1 µM	Complete ablation of all LOX activity; long PD half-life (2-3 days) despite rapid PK clearance.
[3]	LOXL2, LOXL3	Small Molecule (Irreversible)	< 40 nM	Fast onset; >40-fold selective for LOXL2/3 over LOX/LOXL1.
[9]	LOXL2	Small Molecule (Irreversible)	~ 13 nM*	High selectivity for LOXL2; requires ~4 hours to achieve complete inhibition.
[2]	LOX, LOXL1-4 (Pan-LOX)	Small Molecule (Irreversible)	~ 400 nM	First-generation natural compound; lacks structural optimization for modern clinical use.
Simtuzumab [3]	LOXL2	Monoclonal Antibody	N/A (Binding)	Allosteric/steric hindrance; failed in clinical trials due to lack of complete enzymatic inhibition.

*Calculated via functional cross-linking assays.

Self-Validating Experimental Methodologies

To objectively evaluate LOX-IN-3 against selective LOXL2 inhibitors, researchers must employ assays that isolate enzymatic activity and confirm downstream physiological changes. Below are two self-validating protocols designed to establish causality between target engagement and phenotypic outcomes.

Protocol A: In Vitro Fluorometric LOX/LOXL2 Activity Assay (Amplex Red)

Causality Rationale: LOX enzymes catalyze the oxidative deamination of lysine residues, producing hydrogen peroxide (H₂O₂) in a 1:1 stoichiometric ratio. By coupling this reaction with horseradish peroxidase (HRP) and Amplex Red, the generated H₂O₂ converts Amplex Red into highly fluorescent resorufin, providing a direct, real-time readout of enzymatic activity.

• Reagent Preparation: Prepare assay buffer (50 mM sodium borate, pH 8.2, 1.2 M urea). Critical Step: Include 1 mM Pargyline to inhibit off-target monoamine oxidases (MAOs) and semicarbazide-sensitive amine oxidases (SSAOs), ensuring the signal is exclusively LOX-derived[5].

• Enzyme & Inhibitor Incubation: Plate recombinant human LOXL2 (or tissue homogenate) into a 96-well black opaque plate. Add LOX-IN-3, PAT-1251, or vehicle (DMSO) at varying concentrations (e.g., 0.1 nM to 10 µM). Incubate at 37°C for 30 minutes.

• Substrate Addition: Add the detection mixture containing 10 mM putrescine (amine substrate), 1 U/mL HRP, and 50 µM Amplex Red.

• Kinetic Readout: Immediately measure fluorescence (Excitation: 540 nm / Emission: 590 nm) every 2 minutes for 60 minutes at 37°C.

• Validation Control: Include a well with 500 µM BAPN as an absolute baseline control (100% inhibition of all LOX activity)[2].

Protocol B: In Vivo Unilateral Ureteric Obstruction (UUO) Model for Renal Fibrosis

Causality Rationale: The UUO model rapidly induces severe, progressive renal fibrosis driven by ECM deposition and cross-linking. Evaluating LOX-IN-3 in this model demonstrates whether pan-LOX inhibition translates to physical reduction in tissue stiffness and scarring[5][8].

• Surgical Induction (Day 0): Anesthetize male C57BL/6 mice. Ligate the left ureter at two points using silk sutures to induce obstructive nephropathy.

• Dosing Regimen (Days 1-14): Administer LOX-IN-3 (10 mg/kg) via oral gavage daily[5][7]. Administer vehicle (10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline) to the control group[5].

• Tissue Harvest (Day 14): Euthanize animals. Extract both the obstructed kidney (fibrotic) and the contralateral kidney (internal healthy control).

• Orthogonal Validation:

  • Histological: Stain sections with Picrosirius Red and view under polarized light to quantify mature, cross-linked collagen fibers (birefringence)[5].

  • Biochemical: Perform a Hydroxyproline assay on tissue homogenates to quantify total collagen content, proving that LOX-IN-3 not only stops cross-linking but subsequently reduces total ECM burden.

Fig 2: Self-validating in vivo workflow for evaluating LOX-IN-3 in the UUO renal fibrosis model.

Conclusion & Application Suitability

The choice between a pan-LOX inhibitor like LOX-IN-3 and a selective LOXL2 inhibitor depends heavily on the biological context:

• Choose Selective LOXL2 Inhibitors (e.g., PAT-1251) when investigating the specific intracellular or non-canonical roles of LOXL2 (such as its role in epithelial-to-mesenchymal transition or Snail-dependent heterochromatin formation) where broad ECM disruption is not the primary endpoint[3].

• Choose LOX-IN-3 (PXS-5505) for robust in vivo disease models (e.g., hepatic fibrosis, breast cancer metastasis, UUO) where redundant LOX family members drive aggressive ECM cross-linking[5][10]. Its irreversible binding and long pharmacodynamic half-life make it a superior tool for achieving complete functional blockades of tissue stiffening[5][8].

Sources

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• 10. biorbyt.com [biorbyt.com]

Comprehensive Comparison Guide: Cross-Reactivity and Selectivity Profiling of LOX-IN-3 (PXS-5505) Against Amine Oxidases

Executive Summary

The therapeutic targeting of the Lysyl Oxidase (LOX) family has historically been hindered by the structural similarities shared across the broader amine oxidase superfamily. Early-generation inhibitors, such as β-aminopropionitrile (BAPN), suffered from dose-limiting toxicities due to off-target cross-reactivity with monoamine oxidases (MAO-A/B) and semicarbazide-sensitive amine oxidases (SSAO/VAP-1)[1],[].

LOX-IN-3 , clinically known as PXS-5505 , represents a paradigm shift in stromal targeting. As a first-in-class, orally bioavailable pan-LOX inhibitor, it eliminates off-target effects through highly specific mechanism-based inhibition[3]. This guide objectively compares the selectivity profile of LOX-IN-3 against alternative compounds and outlines the self-validating experimental methodologies required to prove its lack of cross-reactivity.

The Biochemical Imperative: Why Selectivity Matters

Amine oxidases are broadly categorized by their catalytic cofactors. While the LOX family utilizes a copper-dependent lysyl tyrosylquinone (LTQ) cofactor to crosslink collagen and elastin, other critical enzymes use different mechanisms[4]:

• MAO-A / MAO-B: Flavin adenine dinucleotide (FAD)-dependent enzymes responsible for neurotransmitter metabolism. Unintended MAO inhibition leads to severe neurological side effects and tyramine-induced hypertensive crises[],[5].

• SSAO / VAP-1 & DAO: Copper-dependent topaquinone (TPQ) enzymes that regulate vascular tone and leukocyte adhesion[5]. Cross-reactivity here triggers vascular toxicity.

Structural Causality of LOX-IN-3 Selectivity

LOX-IN-3 was rationally designed as a haloallylamine sulfone derivative[6]. The causality behind its remarkable selectivity lies in its steric and electronic fit. The molecule acts as a "suicide inhibitor"—it requires catalytic processing by the specific LTQ cofactor found only in the LOX family active site. Upon oxidation, the fluorine leaving group is eliminated, forming an irreversible covalent bond with the enzyme[7]. Because the active sites of FAD-dependent MAOs and TPQ-dependent SSAOs cannot process the haloallylamine sulfone moiety in the same manner, LOX-IN-3 spares these off-target enzymes entirely[4],[8].

Quantitative Selectivity Profiling

To objectively evaluate LOX-IN-3, we must compare its half-maximal inhibitory concentration ( IC50​ ) against historical and contemporary alternatives. As summarized below, LOX-IN-3 achieves sub-micromolar potency against its primary targets while maintaining a >50-fold selectivity window against off-target amine oxidases[8].

Inhibitor	Target Profile	LOX / LOXL1-4 IC50​	MAO-A / MAO-B IC50​	SSAO / VAP-1 IC50​	Clinical Status
LOX-IN-3 (PXS-5505)	Pan-LOX Selective	0.159 – 0.57 µM [8]	> 30 µM [8]	> 30 µM [8]	Phase II (Myelofibrosis)[3]
BAPN	Pan-LOX Non-Selective	~3.0 – 10.0 µM	Cross-reactive at high doses[]	Cross-reactive[]	Discontinued (Toxicity)[1]
PXS-5120A	LOXL2/3 Selective	LOXL2: 0.083 µM[9]	> 30 µM	> 30 µM	Preclinical[9]
Pargyline	MAO Selective Control	> 50 µM	~0.005 µM	> 50 µM	Approved (Hypertension)

Pathway Visualization: Selectivity Architecture

The following diagram illustrates the divergent pathways of amine oxidase inhibition and the specific intervention point of LOX-IN-3, highlighting how it achieves anti-fibrotic efficacy without triggering vascular or neurological toxicity.

Fig 1: Mechanism of LOX-IN-3 selectivity across the amine oxidase superfamily.

Self-Validating Experimental Methodology: Amine Oxidase Counter-Screening

To empirically prove the lack of cross-reactivity of LOX-IN-3, researchers must utilize a high-throughput fluorometric continuous assay[5].

Expertise Rationale: All amine oxidases generate hydrogen peroxide ( H2​O2​ ) as a byproduct of amine oxidation. By coupling this with Horseradish Peroxidase (HRP) and Amplex Red, we generate highly fluorescent resorufin. This method provides the sub-micromolar sensitivity required for accurate IC50​ determination without the use of radioactive isotopes.

Trustworthiness (Self-Validating System): A robust screening protocol must differentiate between true enzymatic inhibition, compound auto-fluorescence, and background oxidation. This protocol integrates internal validation controls to ensure data integrity.

Step-by-Step Protocol

Step 1: Reagent & Enzyme Preparation

• Prepare assay buffer: 50 mM HEPES (pH 7.4), 120 mM NaCl, 5 mM KCl, 2 mM CaCl2​ .

• Prepare enzyme solutions: Recombinant human MAO-A, MAO-B, and SSAO/VAP-1 diluted to 5 µg/mL in assay buffer.

• Prepare the detection mix: 100 µM Amplex Red and 2 U/mL HRP in assay buffer.

Step 2: Inhibitor Pre-Incubation (Critical Causality Step)

• Serially dilute LOX-IN-3 (PXS-5505) from 100 µM down to 1 nM in DMSO (final DMSO concentration < 1%).

• Add 10 µL of the inhibitor dilutions to 40 µL of the respective enzyme solutions in a black 96-well microplate.

• Causality Note: Incubate at 37°C for 30 minutes. Because LOX-IN-3 is a mechanism-based irreversible inhibitor, it requires time and catalytic turnover to form a covalent adduct[7]. Skipping this pre-incubation will yield artificially high IC50​ values (false negatives).

Step 3: Self-Validating Controls To ensure the assay is actively measuring enzyme-specific H2​O2​ production, run the following parallel wells:

• Positive Inhibition Controls: Pargyline (10 µM) for MAO wells; Semicarbazide (10 µM) for SSAO wells. These must show >95% inhibition.

• Negative Quench Control: Add Catalase (500 U/mL) to a subset of vehicle-control wells. Causality Note: Catalase rapidly degrades H2​O2​ . If fluorescence persists in these wells, the signal is an artifact of compound auto-fluorescence, invalidating the run.

Step 4: Substrate Addition & Kinetic Read

• Initiate the reaction by adding 50 µL of a substrate/detection mix.

  • Substrate Specificity: Use 1 mM Tyramine for MAO-A/B; 1 mM Benzylamine for SSAO[5].

• Immediately transfer the plate to a fluorescence microplate reader (Ex/Em = 540/590 nm).

• Record fluorescence kinetically every 2 minutes for 60 minutes at 37°C.

• Calculate the initial velocity ( V0​ ) from the linear portion of the kinetic curve and plot against log[LOX-IN-3] to determine the IC50​ .

Conclusion

The transition from early non-selective inhibitors like BAPN to rationally designed molecules like LOX-IN-3 (PXS-5505) marks a critical advancement in anti-fibrotic and anti-stromal oncology therapies. By leveraging a haloallylamine sulfone moiety that specifically targets the LTQ cofactor, LOX-IN-3 achieves potent pan-LOX inhibition ( IC50​ < 1 µM) while completely sparing MAO and SSAO enzymes ( IC50​ > 30 µM)[8]. For drug development professionals, implementing the self-validating counter-screening protocols outlined above is essential to confirm this selectivity profile during preclinical validation.

References

• Yao, Y., Findlay, A., Stolp, J., et al. "Pan-Lysyl Oxidase Inhibitor PXS-5505 Ameliorates Multiple-Organ Fibrosis by Inhibiting Collagen Crosslinks in Rodent Models of Systemic Sclerosis." International Journal of Molecular Sciences, 2022. Available at:[Link]

• Chitty, J.L., Yam, M., Perryman, L., et al. "Pan-lysyl oxidase inhibition disrupts fibroinflammatory tumor stroma, rendering cholangiocarcinoma susceptible to chemotherapy." Nature Cancer, 2024. Available at:[Link]

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A Head-to-Head Comparison of LOXL2/3 Inhibitors: LOX-IN-3 vs. PXS-5153A in Preclinical Research

A Technical Guide for Researchers in Fibrosis and Oncology

In the intricate landscape of extracellular matrix (ECM) remodeling, the lysyl oxidase (LOX) family of enzymes plays a pivotal role. These copper-dependent amine oxidases are the primary architects of collagen and elastin cross-linking, a fundamental process for tissue integrity. However, their dysregulation is a hallmark of numerous pathological conditions, most notably fibrosis and cancer, where excessive ECM stiffening promotes disease progression.[1][2] Consequently, the inhibition of LOX enzymes has emerged as a compelling therapeutic strategy.

This guide provides a comprehensive, data-driven comparison of two prominent small molecule inhibitors that target members of the LOX family: LOX-IN-3 (also known as PXS-5505), a pan-LOX inhibitor, and PXS-5153A, a dual inhibitor of lysyl oxidase-like 2 (LOXL2) and lysyl oxidase-like 3 (LOXL3). This analysis is designed to equip researchers, scientists, and drug development professionals with the critical information needed to make informed decisions in their preclinical studies.

The Rationale for Targeting LOXL2 and LOXL3

The LOX family comprises five members: LOX and four LOX-like proteins (LOXL1-4).[3] While all share a conserved catalytic domain, they exhibit distinct expression patterns and substrate specificities, suggesting non-redundant functions.[3] LOXL2 and LOXL3, in particular, have garnered significant attention due to their strong association with fibrotic diseases and cancer progression.[3][4] Their upregulation in various tissues contributes to the pathological accumulation of cross-linked collagen, leading to tissue stiffening and organ dysfunction.[5][6]

Comparative Analysis: LOX-IN-3 vs. PXS-5153A

Mechanism of Action and Selectivity Profile

The fundamental difference between LOX-IN-3 and PXS-5153A lies in their inhibitory spectrum. LOX-IN-3 is a broad-spectrum, or pan-LOX inhibitor, designed to target all five members of the LOX family.[7][8] In contrast, PXS-5153A is a more targeted agent, exhibiting potent and selective inhibition of LOXL2 and LOXL3. This dual specificity is noteworthy as both enzymes are strongly implicated in the progression of fibrotic diseases.[9]

The following diagram illustrates the differential targeting of the LOX family by these two inhibitors.

Figure 1: Targeting specificity of LOX-IN-3 and PXS-5153A.

Potency and In Vitro Performance

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The table below summarizes the reported IC50 values for LOX-IN-3 and PXS-5153A against various LOX family members.

Target Enzyme	LOX-IN-3 (PXS-5505) IC50	PXS-5153A IC50
LOX	~493 nM[10]	>40-fold selective for LOXL2 over LOX
LOXL1	~159 nM[10]	>40-fold selective for LOXL2 over LOXL1
LOXL2	~570 nM[10]	<40 nM
LOXL3	~180 nM[10]	63 nM
LOXL4	~190 nM[10]	Not reported

Note: IC50 values are compiled from various sources and may have been determined under different experimental conditions. A lower IC50 value indicates greater potency.

As the data indicates, PXS-5153A demonstrates high potency against its intended targets, LOXL2 and LOXL3, with IC50 values in the low nanomolar range.[9] In contrast, LOX-IN-3 exhibits a broader but generally less potent inhibitory profile across the entire LOX family, with IC50 values in the sub-micromolar range.[10]

Preclinical Efficacy in Fibrosis Models

Both inhibitors have shown significant promise in preclinical models of fibrosis.

PXS-5153A has demonstrated efficacy in rodent models of liver and cardiac fibrosis.[6] In a carbon tetrachloride (CCl4)-induced liver fibrosis model, PXS-5153A treatment led to a significant reduction in collagen deposition and an improvement in liver function.[6]

LOX-IN-3 (PXS-5505) has also shown robust anti-fibrotic activity in various preclinical models, including those for systemic sclerosis, and kidney and lung fibrosis.[5][6] In a bleomycin-induced model of pulmonary fibrosis, PXS-5505 treatment reduced collagen and elastin cross-linking, thereby ameliorating lung fibrosis.[6]

Experimental Protocols

To facilitate the replication and validation of these findings, this section provides detailed, step-by-step methodologies for key experiments.

In Vitro Lysyl Oxidase Activity Assay (Fluorometric)

This protocol is adapted from commercially available kits and published literature for the measurement of LOX activity.[11][12][13][14]

Figure 2: Workflow for a fluorometric lysyl oxidase activity assay.

Materials:

• 96-well black, flat-bottom microplate

• Fluorometric microplate reader

• Recombinant LOX enzyme (for positive control)

• LOX inhibitor (for negative control)

• Lysyl Oxidase Activity Assay Kit (e.g., from Abcam or Sigma-Aldrich) or individual reagents (Amplex Red, Horseradish Peroxidase, LOX substrate)

• Phosphate-buffered saline (PBS)

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. This typically involves reconstituting lyophilized components and preparing a master mix of the detection reagents.

• Sample Preparation:

  • Purified Enzyme: Dilute the recombinant LOX enzyme in assay buffer to a working concentration.

  • Cell Lysates/Conditioned Media: Collect and centrifuge samples to remove cellular debris.

  • Inhibitor Treatment: Pre-incubate the enzyme or cell samples with varying concentrations of LOX-IN-3 or PXS-5153A for a specified time (e.g., 30 minutes) at 37°C.

• Assay Reaction:

  • Add 50 µL of each sample (including controls) to the wells of the 96-well plate.

  • Add 50 µL of the reaction master mix to each well to initiate the reaction.

• Measurement: Immediately place the plate in a microplate reader pre-heated to 37°C. Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 540/590 nm for Amplex Red-based assays) in a kinetic mode for 30-60 minutes, taking readings every 1-2 minutes.

• Data Analysis: Determine the rate of reaction (slope of the linear portion of the kinetic curve) for each sample. Calculate the percent inhibition for the inhibitor-treated samples relative to the untreated control.

In Vivo Carbon Tetrachloride (CCl4)-Induced Liver Fibrosis Model

This is a widely used and well-characterized model for studying liver fibrosis.[15][16][17][18][19]

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Carbon tetrachloride (CCl4)

• Olive oil or corn oil (vehicle)

• LOX-IN-3 or PXS-5153A formulated for oral gavage

Procedure:

• Induction of Fibrosis: Administer CCl4 (e.g., 1 mL/kg body weight, diluted in vehicle) via intraperitoneal injection twice a week for 4-8 weeks.

• Inhibitor Treatment: Begin treatment with LOX-IN-3 or PXS-5153A (at a predetermined dose) via oral gavage daily or on a specified schedule, either prophylactically (at the start of CCl4 administration) or therapeutically (after fibrosis has been established). A vehicle control group should also be included.

• Monitoring: Monitor the body weight and general health of the animals throughout the study.

• Endpoint Analysis: At the end of the study, euthanize the animals and collect blood and liver tissue.

  • Serum Analysis: Measure serum levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST) as markers of liver injury.

  • Histological Analysis: Fix a portion of the liver in 10% neutral buffered formalin for paraffin embedding. Stain tissue sections with Hematoxylin and Eosin (H&E) for general morphology and Picrosirius Red or Masson's trichrome for collagen deposition.

  • Collagen Quantification: Homogenize a portion of the liver for a hydroxyproline assay to quantify total collagen content.

Assessment of Collagen Content: Hydroxyproline Assay

This colorimetric assay is a standard method for quantifying the total collagen content in tissues.[20][21][22][23][24]

Materials:

• Liver tissue homogenates

• Concentrated hydrochloric acid (HCl) or sodium hydroxide (NaOH) for hydrolysis

• Chloramine-T solution

• p-Dimethylaminobenzaldehyde (DMAB) solution (Ehrlich's reagent)

• Hydroxyproline standard

• Spectrophotometer

Procedure:

• Tissue Hydrolysis:

  • Weigh a portion of the liver tissue.

  • Hydrolyze the tissue in 6M HCl at 110-120°C for 16-24 hours or with NaOH at 120°C for 20 minutes.

  • Neutralize the hydrolysate.

• Colorimetric Reaction:

  • Add Chloramine-T solution to the hydrolyzed samples and standards and incubate at room temperature to oxidize the hydroxyproline.

  • Add DMAB solution and incubate at a higher temperature (e.g., 60°C) to develop the color.

• Measurement: Measure the absorbance of the samples and standards at 560 nm using a spectrophotometer.

• Calculation: Determine the hydroxyproline concentration in the samples from the standard curve and calculate the total collagen content (typically, collagen is estimated to be ~13.5% hydroxyproline by weight).

Conclusion and Future Directions

Both LOX-IN-3 and PXS-5153A represent promising therapeutic candidates for the treatment of fibrotic diseases and potentially cancer. The choice between a pan-LOX inhibitor and a more selective LOXL2/3 inhibitor will depend on the specific research question and the pathological context being investigated. The broad-spectrum activity of LOX-IN-3 may be advantageous in diseases where multiple LOX family members contribute to the pathology. Conversely, the targeted approach of PXS-5153A may offer a more favorable safety profile by avoiding the inhibition of other LOX isoforms that may have essential physiological roles.

Further research is warranted to fully elucidate the distinct roles of each LOX family member in various diseases and to determine the optimal inhibitory profile for therapeutic intervention. Head-to-head preclinical studies directly comparing these and other LOX inhibitors in a range of disease models will be crucial for advancing the most effective therapies to the clinic.

References

• A Modified Hydroxyproline Assay Based on Hydrochloric Acid in Ehrlich's Solution Accurately Measures Tissue Collagen Content. PMC.
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• A first-in-class pan-lysyl oxidase inhibitor impairs stromal remodeling and enhances gemcitabine response and survival in pancre
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• PXS-5505 free base (LOX-IN-3) | Lysyl Oxidase Inhibitor. MedChemExpress.
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• Induction of liver fibrosis by CCl4 mediates pathological alterations in the spleen and lymph nodes: The potential therapeutic role of propolis. PMC.
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• Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate M
• PXS-5153A: A Head-to-Head Comparison with Other Small Molecule Lysyl Oxidase Inhibitors. Benchchem.
• PRODUCT INFORM
• Inhibitors of lysyl oxidases.
• Comparison of Accelerated Corneal Collagen Cross-Linking Methods. JournalAgent.
• Lysyl Oxidase Oxidizes Cell Membrane Proteins and Enhances the Chemotactic Response of Vascular Smooth Muscle Cells. PMC.
• Cross-linking methods of type I collagen-based scaffolds for cartilage tissue engineering. [No Source Found].
• Lysyl Oxidase Family Proteins: Prospective Therapeutic Targets in Cancer. PMC.
• Analysis of collagen crosslinks using silica hydride and mass spectrometry.
• Lysyl Oxidase (LOX) Assay Kit(MAK555). Sigma-Aldrich.
• Pan-Lysyl Oxidase Inhibitor PXS-5505 Ameliorates Multiple-Organ Fibrosis by Inhibiting Collagen Crosslinks in Rodent Models of Systemic Sclerosis. PMC.
• The function and mechanisms of action of lysyl oxidase-like 3 (LOXL3) in cancers. PMC.
• Pan-Lysyl Oxidase Inhibitor PXS-5505 Ameliorates Multiple-Organ Fibrosis by Inhibiting Collagen Crosslinks in Rodent Models of Systemic Sclerosis. MDPI.
• ab112139 Lysyl Oxidase (LOX) Activity Assay Kit (Fluorometric). Abcam.
• Amperometric L-lysine determination biosensor amplified with L-Lysine oxidase nanoparticles and graphene oxide nanoparticles.
• Lysyl Oxidase (LOX) Assay Kit, MAK555, 500 Tests. Sigma-Aldrich.
• A phase I/IIa trial of PXS-5505, a novel pan-lysyl oxidase inhibitor, in advanced myelofibrosis.
• Anti-metastatic Inhibitors of Lysyl Oxidase (LOX): Design and Structure–Activity Relationships. Journal of Medicinal Chemistry.
• Lysine Deacetylation Is a Key Function of the Lysyl Oxidase Family of Proteins in Cancer. AACR Journals.

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Targeting the Extracellular Matrix: A Comparative Guide to LOX Inhibitors in Fibrosis Models

As a Senior Application Scientist navigating the complex landscape of anti-fibrotic drug development, I approach tissue remodeling not merely by observing phenotypic changes, but by validating the mechanistic disruption of the extracellular matrix (ECM) architecture. The lysyl oxidase (LOX) family of enzymes—comprising LOX and LOX-like proteins 1–4 (LOXL1–4)—has emerged as a critical therapeutic target. These copper-dependent amine oxidases catalyze the covalent cross-linking of collagen and elastin, dictating ECM stiffness. A stiffened ECM drives a vicious mechanotransduction cycle that perpetually activates fibroblasts[1], rendering traditional anti-inflammatory approaches insufficient in diseases like systemic sclerosis (SSc), idiopathic pulmonary fibrosis (IPF), and myelofibrosis (MF).

This guide critically evaluates the current arsenal of LOX inhibitors, dissecting the causality behind their in vivo performance and providing self-validating experimental frameworks for preclinical evaluation.

Mechanistic Rationale: Small Molecules vs. Monoclonal Antibodies

The historical failure of early LOX-targeted therapies provides a crucial lesson in drug design causality. Simtuzumab (AB0023), a monoclonal antibody targeting LOXL2, showed exceptional promise in vitro but failed across multiple Phase II clinical trials for organ fibrosis and myelofibrosis[2].

The Causality of Failure: Antibodies, with a molecular weight of ~150 kDa, suffer from severely limited penetrance into dense, highly cross-linked fibrotic tissues (such as the fibrotic bone marrow in MF). Furthermore, Simtuzumab acts as an allosteric inhibitor, which proved insufficient to fully block the enzymatic active site in human subjects[3].

Conversely, next-generation small-molecule inhibitors like PXS-5505 (a haloallylamine-based pan-LOX inhibitor) covalently and irreversibly bind the active site of the enzyme[4]. Their low molecular weight ensures deep tissue penetration, effectively halting the oxidative deamination of lysine residues and preventing the formation of allysine—the prerequisite for ECM cross-linking.

Mechanistic pathway of LOX-mediated ECM cross-linking and targeted pharmacological inhibition.

Comparative Profiling of Key LOX Inhibitors

When selecting an inhibitor for preclinical models, researchers must balance isoform selectivity against the severity of the fibrotic model. While selective LOXL2 inhibition is sufficient for mild, slowly progressing models (e.g., early CCl4-induced liver fibrosis), acute and severe models (e.g., bleomycin-induced lung fibrosis or advanced myelofibrosis) feature massive upregulation of multiple LOX isoforms, necessitating a pan-LOX approach[3].

Inhibitor	Target Profile	Chemical Class	Bioavailability	Clinical Stage	Key Characteristics & Limitations
BAPN	Pan-LOX	β-aminopropionitrile	Low/Moderate	Discontinued	Archetypal tool compound. Acts as a substrate for off-target amine oxidases, generating toxic reactive aldehydes and H₂O₂[4].
PXS-5505	Pan-LOX	Haloallylamine	High (Oral)	Phase I/IIa	Irreversible inhibition. Excellent safety profile (200 mg BID in humans); reverses fibrosis in MF, lung, and skin models[2][3].
PAT-1251	LOXL2 Specific	Aminomethyl pyridine	High (Oral)	Phase I	High specificity for LOXL2, sparing LOX (isoform 1). Ideal for targeted mechanistic studies[5].
PXS-5153A	LOXL2 / LOXL3	Fluoroallylamine	High (Oral)	Preclinical	Potent dual inhibitor (LOXL2 pIC50 = 7.7). Effective in reducing collagen content in hepatic fibrosis models[5][6].
Simtuzumab	LOXL2	Monoclonal Antibody	IV	Failed (Phase II)	Poor penetration into dense fibrotic matrix; insufficient allosteric target engagement in vivo[2].

In Vivo Efficacy in Standardized Fibrosis Models

Myelofibrosis (GATA-1low and JAK2V617F Models)

In myelofibrosis, the bone marrow (BM) microenvironment is hijacked by malignant megakaryocytes that secrete excessive LOX, leading to dense reticulin and collagen deposition. In both GATA-1low and JAK2V617F mouse models, oral administration of PXS-5505 (or its analog PXS-LOX_2) significantly reduced BM fibrosis and normalized megakaryocyte clustering[4]. By softening the ECM, the inhibitor restores the hematopoietic niche, which is a critical advantage over standard JAK inhibitors (e.g., ruxolitinib) that only manage symptoms without resolving underlying BMF[2].

Systemic Sclerosis (Bleomycin-Induced Lung and Skin Fibrosis)

In the bleomycin-induced model, LOX and LOXL2 are highly upregulated by macrophages and fibroblasts[3]. PXS-5505 administration successfully reduced dermal thickness and normalized pulmonary collagen cross-link formation. Crucially, the efficacy of pan-LOX inhibition in these models highlights that targeting the cross-linking phase directly halts the feed-forward loop of ECM stiffening, regardless of the initial inflammatory trigger[3].

Experimental Methodologies: A Self-Validating Protocol

To rigorously evaluate a novel LOX inhibitor, researchers must employ a self-validating experimental system . Relying solely on histological readouts (like Picrosirius Red) is a critical error, as it fails to prove that the reduction in collagen is mechanistically driven by LOX inhibition rather than a secondary anti-inflammatory effect.

A robust protocol must triangulate three data points: Target Engagement (Enzyme Activity) → Mechanistic Output (Cross-link Quantification) → Phenotypic Result (Histology).

Step-by-Step Protocol: Evaluating LOX Inhibitors in Pulmonary Fibrosis

• Fibrosis Induction: On Day 0, administer Bleomycin (1.5 U/kg) via oropharyngeal aspiration to C57BL/6 mice to induce acute lung injury and subsequent fibrosis[3].

• Dosing Regimen: Begin therapeutic intervention on Day 7. Administer the LOX inhibitor (e.g., PXS-5505 at 15 mg/kg/day) via oral gavage. Include a vehicle-treated fibrotic control and a sham (saline-aspirated) control.

• Target Engagement Verification (Plasma): Collect plasma at 1h and 4h post-dose on Day 14. Utilize a high-sensitivity fluorometric assay (e.g., Amplex Red) using putrescine as a substrate. Active LOX oxidizes putrescine, releasing H₂O₂ which is quantified via fluorescence. Success metric: >90% reduction in fluorescent signal compared to vehicle[2].

• Tissue Harvest & Processing: On Day 21, euthanize the cohort. Inflate the left lung lobe with 10% neutral buffered formalin for histology. Snap-freeze the right lung lobes in liquid nitrogen for biochemical analysis.

• Mechanistic Output (LC-MS/MS Cross-link Quantification): This is the definitive proof of causality. Hydrolyze the frozen lung tissue in 6M HCl at 110°C for 24 hours. Utilize Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify immature cross-links (HLNL, DHLNL) and mature cross-links (pyridinoline). A successful LOX inhibitor will show a stark reduction in DHLNL/HLNL ratios compared to vehicle.

• Phenotypic Readout: Section the formalin-fixed lungs and stain with Picrosirius Red. Quantify collagen deposition using polarized light microscopy and apply the modified Ashcroft score to evaluate fibrotic architectural distortion.

Standardized in vivo experimental workflow for evaluating LOX inhibitors in fibrosis models.

Conclusion

The transition from non-specific, toxic agents like BAPN to highly targeted, orally bioavailable small molecules like PXS-5505 and PXS-5153A represents a paradigm shift in anti-fibrotic pharmacology. By directly inhibiting the architectural cross-linking of the ECM, these compounds dismantle the physical scaffold that sustains pathological fibroblast activation. For drug development professionals, implementing rigorous, multi-tiered validation protocols—combining target engagement assays with LC-MS/MS cross-link quantification—is essential to definitively prove the mechanistic efficacy of next-generation LOX inhibitors.

References

• Lysyl oxidase like-2 in fibrosis and cardiovascular disease National Institutes of Health (NIH) 1

• A phase I/IIa trial of PXS-5505, a novel pan-lysyl oxidase inhibitor, in advanced myelofibrosis Haematologica 2

• Pan-Lysyl Oxidase Inhibitor PXS-5505 Ameliorates Multiple-Organ Fibrosis by Inhibiting Collagen Crosslinks in Rodent Models of Systemic Sclerosis MDPI - International Journal of Molecular Sciences 3

• Novel Lysyl Oxidase Inhibitors Attenuate Hallmarks of Primary Myelofibrosis in Mice National Institutes of Health (NIH) / PMC 4

• Extracellular matrix stiffness in hepatocellular carcinoma: mechanisms and targeted therapeutic strategies Frontiers in Oncology6

• Identification and Optimization of Mechanism-Based Fluoroallylamine Inhibitors of Lysyl Oxidase-like 2/3 Journal of Medicinal Chemistry - ACS Publications 5

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• 6. Frontiers | Extracellular matrix stiffness in hepatocellular carcinoma: mechanisms and targeted therapeutic strategies [frontiersin.org]

head-to-head comparison of LOX-IN-3 and simtuzumab

Title: Head-to-Head Comparison: LOX-IN-3 vs. Simtuzumab in ECM Remodeling and Fibrosis

Executive Summary & Mechanistic Divergence

The lysyl oxidase (LOX) family of copper-dependent amine oxidases (LOX and LOXL1–4) catalyzes the oxidative deamination of lysine residues in tropocollagen and tropoelastin. This enzymatic reaction drives extracellular matrix (ECM) cross-linking, a fundamental process underlying tissue stiffness, fibrogenesis, and tumor stroma formation.

Historically, therapeutic targeting of this pathway relied on large-molecule biologics like simtuzumab , a monoclonal antibody engineered to specifically bind and allosterically inhibit LOXL2. Despite a robust preclinical rationale, simtuzumab failed to demonstrate clinical efficacy in advanced fibrosis and oncology trials[1],[2],[3]. The field has since pivoted toward small-molecule pan-LOX inhibitors like LOX-IN-3 (also known as PXS-5505). LOX-IN-3 binds directly to the highly conserved catalytic domain shared across all LOX isoforms, offering deeper tissue penetrance and overcoming the compensatory upregulation of alternative LOX enzymes[4],[5].

Pathway Visualization

LOX/LOXL2 signaling pathway and intervention points of LOX-IN-3 and Simtuzumab.

Quantitative Data & Pharmacological Profile

To understand the divergence in their performance, we must compare their fundamental pharmacological properties.

Parameter	LOX-IN-3 (PXS-5505)	Simtuzumab (GS-6624)
Modality	Small Molecule	Monoclonal Antibody (IgG4)
Target Profile	Pan-LOX (LOX, LOXL1-4)	LOXL2 Specific
Mechanism of Action	Catalytic Site Inhibition	Allosteric Inhibition
Enzymatic IC50	<10 μM (Bovine LOX), <1 μM (Human LOXL2)	N/A (Binds LOXL2, does not inhibit LOX)
Route of Administration	Oral (PO)	Intravenous (IV) / Subcutaneous (SC)
Molecular Weight	~353.24 Da (dihydrochloride)	~147 kDa
Clinical Status	Preclinical / Early Clinical	Discontinued (Phase 2 failed)

Experimental Methodologies: Self-Validating Protocols

To objectively evaluate the performance of LOX-IN-3 versus simtuzumab, researchers must employ orthogonal, self-validating assays that measure both target engagement and functional ECM remodeling.

Protocol 1: Fluorometric Assessment of Target Engagement (Amplex Red Assay)

• Rationale & Causality: LOX enzymes produce hydrogen peroxide (H₂O₂) as a stoichiometric byproduct of oxidative deamination. The Amplex Red assay couples this H₂O₂ release with horseradish peroxidase (HRP) to produce highly fluorescent resorufin, providing a direct, quantitative readout of enzymatic activity.

• Self-Validating System: Tissues contain multiple amine oxidases (e.g., SSAO, MAO). To isolate LOX-specific activity, parallel samples must be treated with β-aminopropionitrile (BAPN), an irreversible pan-LOX inhibitor. True LOX activity is the total fluorescence minus BAPN-resistant fluorescence.

• Step-by-Step Methodology:

  • Tissue Preparation: Homogenize harvested fibrotic tissue in a urea-containing extraction buffer (6M urea, 50 mM sodium borate, pH 8.2) to solubilize ECM-bound LOX enzymes.

  • Clearance: Centrifuge at 15,000 x g for 30 minutes at 4°C and collect the supernatant.

  • Reaction Assembly: In a 96-well black opaque plate, combine 50 µL of tissue lysate with 50 µL of reaction mixture (10 mM putrescine substrate, 10 µM Amplex Red, 1 U/mL HRP in borate buffer).

  • Validation Control: For every sample, set up a parallel well containing 500 µM BAPN.

  • Incubation & Readout: Incubate at 37°C for 30–60 minutes in the dark. Measure fluorescence (Excitation: 540 nm / Emission: 590 nm).

  • Data Interpretation: LOX-IN-3 treated tissues will exhibit a near-total collapse of BAPN-sensitive fluorescence across all isoforms[4], while simtuzumab treated tissues will only show partial reduction corresponding to the LOXL2 fraction.

Protocol 2: Functional ECM Remodeling Assessment

• Rationale & Causality: Target engagement does not guarantee anti-fibrotic efficacy. We must evaluate tissue-level architectural changes.

• Self-Validating System: Simtuzumab and LOX-IN-3 do not stop collagen production; they stop cross-linking. Therefore, researchers must couple Hydroxyproline quantification (total collagen) with Picrosirius Red staining under polarized light (cross-linked fibrillar collagen). This dual-assay approach distinguishes between newly synthesized, unorganized collagen and mature, cross-linked ECM.

• Step-by-Step Methodology:

  • Model Induction: Induce fibrosis in C57BL/6 mice via unilateral ureteral obstruction (UUO) or bleomycin instillation.

  • Dosing Regimen: Administer LOX-IN-3 (10–15 mg/kg, oral gavage, daily)[4] or simtuzumab (intravenous, weekly).

  • Total Collagen (Hydroxyproline): Hydrolyze a tissue section in 6N HCl at 120°C for 3 hours. Oxidize with Chloramine-T, react with Ehrlich’s reagent, and measure absorbance at 560 nm.

  • Fibrillar Collagen (Picrosirius Red): Fix parallel tissue sections in 10% formalin, embed in paraffin, and section at 5 µm. Stain with 0.1% Picrosirius Red solution for 1 hour.

  • Polarized Microscopy: Image slides under polarized light. Cross-linked thick collagen fibers will exhibit strong red/yellow birefringence, while thin/immature fibers appear green.

  • Data Interpretation: Efficacious LOX inhibition (as seen with LOX-IN-3) will show a drastic reduction in birefringence (cross-linking)[5], even if total hydroxyproline levels remain relatively stable compared to vehicle controls.

Experimental Workflow Visualization

Self-validating experimental workflow for assessing anti-fibrotic efficacy.

Translational Insights: Why Modality Matters

Simtuzumab's clinical failure in NASH[3], idiopathic pulmonary fibrosis (IPF)[1], and pancreatic cancer[2] highlighted a critical translational bottleneck: target specificity versus pathway redundancy. By selectively inhibiting LOXL2, simtuzumab left LOX, LOXL1, LOXL3, and LOXL4 uninhibited, allowing the fibrotic cascade to bypass the blockade. Furthermore, the large size of an IgG4 antibody (~147 kDa) severely limits its penetrance into the dense, avascular stroma characteristic of advanced fibrosis and solid tumors.

Conversely, LOX-IN-3 is a small molecule (~353 Da) that effectively penetrates dense ECM and inhibits the catalytic core shared across all LOX family members[4]. In preclinical models, oral administration of LOX-IN-3 completely abolished lysyl oxidase activity and significantly reduced tissue fibrosis and metastatic load[5], demonstrating that pan-LOX inhibition via small molecules is a superior strategy for overcoming the limitations of monoclonal antibody therapies in fibrotic diseases.

Sources

• 1. Efficacy of simtuzumab versus placebo in patients with idiopathic pulmonary fibrosis: a randomised, double-blind, controlled, phase 2 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gilead.com [gilead.com]
• 3. Simtuzumab Is Ineffective for Patients With Bridging Fibrosis or Compensated Cirrhosis Caused by Nonalcoholic Steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. LOX-IN-3 | TargetMol [targetmol.com]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of LOX-IN-3 (Dihydrochloride Monohydrate)

The Criticality of Proper Chemical Waste Management

The improper disposal of chemical waste, even in small quantities, can pose significant risks to human health and the environment.[4] Adherence to proper disposal protocols is not merely a regulatory requirement but a cornerstone of responsible research. For a bioactive small molecule like LOX-IN-3, preventing its release into the environment is paramount. This guide is designed to provide clarity and a systematic approach to its disposal, safeguarding both the researcher and the wider community.

Core Principles of LOX-IN-3 Disposal

The disposal of LOX-IN-3 should be approached with the same rigor as its handling and use in experiments. The fundamental principles of chemical waste disposal apply: segregation, proper labeling, secure containment, and disposal through a licensed waste management contractor.[4][5][6] Every laboratory should have a designated chemical waste storage area and established procedures for waste collection.[5][7]

Personal Protective Equipment (PPE)

Before handling any chemical waste, including that contaminated with LOX-IN-3, appropriate PPE must be worn. This includes, at a minimum:

• A lab coat

• Safety goggles with side shields

• Nitrile gloves[8]

Disposal Workflow for LOX-IN-3 Waste Streams

The disposal procedure for LOX-IN-3 will vary depending on the form of the waste. The following sections detail the handling of different waste streams.

Unused or Expired LOX-IN-3 (Solid Powder)

Unused or expired solid LOX-IN-3 must be disposed of as hazardous chemical waste.

Procedure:

• Container: Keep the compound in its original, clearly labeled container.[9] If the original container is compromised, transfer the waste to a new, compatible, and sealable container.

• Labeling: Ensure the container is labeled with the words "Hazardous Waste," the full chemical name "LOX-IN-3 (dihydrochloride monohydrate)," and the approximate quantity.[7]

• Storage: Store the container in a designated chemical waste accumulation area, segregated from incompatible chemicals.[5][7]

• Disposal: Arrange for pickup by your institution's licensed hazardous waste disposal contractor.[5][6]

Contaminated Labware (Non-Sharps)

This category includes items like pipette tips, microcentrifuge tubes, and gloves that have come into contact with LOX-IN-3.

Procedure:

• Segregation: Collect all non-sharp, solid waste contaminated with LOX-IN-3 in a dedicated, leak-proof container lined with a heavy-duty plastic bag.[10]

• Labeling: Clearly label the container as "Hazardous Waste" and list the contents, including "LOX-IN-3 contaminated labware."[7]

• Storage: Keep the waste container sealed when not in use and store it in the designated chemical waste area.[7]

• Disposal: Dispose of the container through your institution's hazardous waste program.

Contaminated Sharps

Needles, syringes, and broken glass contaminated with LOX-IN-3 require special handling to prevent physical injury and chemical exposure.

Procedure:

• Container: Place all contaminated sharps in a designated, puncture-proof sharps container.[5]

• Labeling: The sharps container should be clearly labeled as "Hazardous Waste - Sharps" and indicate that it contains "LOX-IN-3 contaminated sharps."

• Storage: Store the sharps container in a secure location away from general lab traffic.

• Disposal: Once the sharps container is three-quarters full, seal it and arrange for its collection by the hazardous waste contractor.

Aqueous and Solvent Solutions Containing LOX-IN-3

Liquid waste containing LOX-IN-3 must be collected and disposed of as hazardous chemical waste. Do not pour solutions containing LOX-IN-3 down the drain.

Procedure:

• Container: Use a compatible, shatter-resistant, and sealable container for liquid waste. If mixing different waste streams, ensure they are compatible.

• Labeling: Label the container with "Hazardous Waste," the full chemical names of all constituents (including solvents), and their approximate concentrations.[7]

• Storage: Keep the container sealed and in a designated area for liquid chemical waste. Secondary containment is recommended to prevent spills.[7]

• Disposal: Arrange for pickup by your institution's licensed hazardous waste disposal contractor.

Spill Management for LOX-IN-3

In the event of a spill, prompt and appropriate action is crucial to minimize exposure and environmental contamination.

For Solid Spills (Powder):

• Evacuate and Secure: If the spill is large, evacuate the immediate area and restrict access.

• Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.[11]

• Cleanup:

  • Gently cover the spill with an absorbent material to prevent the powder from becoming airborne.

  • Carefully scoop the material into a sealable container.[11]

  • Wipe the area with a wet paper towel or absorbent pad.

• Disposal: Place all cleanup materials into a sealed bag and dispose of it as hazardous waste.[10][11]

• Decontamination: Decontaminate the area and any equipment used for cleanup.[11]

For Liquid Spills (Solutions):

• Containment: For small spills, contain the liquid by creating a dike with absorbent material.[12]

• Absorption: Cover the spill with an inert absorbent material, such as vermiculite or spill pads, working from the outside in.[11][12]

• Collection: Once absorbed, scoop the material into a sealable container.[11]

• Disposal: Dispose of the container and all cleanup materials as hazardous waste.[10]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent and water.[11][12]

Visual Guide to LOX-IN-3 Disposal

The following flowchart provides a visual decision-making tool for the proper disposal of waste generated from research involving LOX-IN-3.

Caption: Decision flowchart for the proper disposal of LOX-IN-3 waste streams.

Summary of Disposal Procedures

Waste Type	Container	Key Disposal Considerations
Unused/Expired Solid	Original or clearly labeled, sealed container	Label as "Hazardous Waste" with full chemical name.[7]
Contaminated Labware	Lined, leak-proof container	Clearly label with contents. Seal when not in use.[7][10]
Contaminated Sharps	Puncture-proof sharps container	Do not overfill. Seal when 3/4 full.[5]
Liquid Solutions	Sealable, compatible liquid waste container	Label with all chemical components and concentrations.[7]

Conclusion

The responsible disposal of LOX-IN-3 (dihydrochloride monohydrate) is a non-negotiable aspect of laboratory safety and environmental stewardship. By following these systematic procedures, researchers can ensure that the final step in their experimental workflow is conducted with the highest level of scientific integrity and care. Always consult your institution's specific chemical hygiene plan and local regulations to ensure full compliance.[6]

References

• Reactivo. How to Dispose Laboratory Waste Safely: A Complete Guide for Singapore Labs. Reactivo. Available at: [Link].

• University of Tennessee. Guidance for Hazardous Waste Spill Cleanup in Laboratories. Available at: [Link].

• LabManager. 8 Steps to Handling a Laboratory Chemical Spill. May 05 2023. Available at: [Link].

• American Chemical Society. Guide for Chemical Spill Response. Available at: [Link].

• National University of Singapore. Chemical Waste Disposal. March 16 2016. Available at: [Link].

• Northwestern University. Hazardous Waste Disposal Guide. February 27 2023. Available at: [Link].

• GreenTec Energy. Chemical Waste Disposal Guidelines: Rules You Must Follow! April 03 2024. Available at: [Link].

• Columbia University. Hazardous Chemical Waste Management Guidelines. Available at: [Link].

• West Virginia University. Chapter 8: Decontamination, Disinfection and Spill Response. March 06 2023. Available at: [Link].

• Queen Mary University of London. Spill procedure: Clean-up guidance. Available at: [Link].

• Norbrook NZ Ltd. Safety Data Sheet for Loxicom 0.5 mg/ml Oral Suspension. November 2020. Available at: [Link].

• Fisher Scientific. Safety Data Sheet for Xylometazoline hydrochloride, 98%. July 27 2016. Available at: [Link].

• Immunomart. LOX-IN-3 dihydrochloride monohydrate. Available at: [Link].

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• 2. selleckchem.com [selleckchem.com]
• 3. LOX-IN-3 dihydrochloride | inhibitor of lysyl oxidase (LOX) | 2409964-23-2 | PXS5505; PXS-5505 | InvivoChem [invivochem.com]
• 4. gte.sg [gte.sg]
• 5. shop.reactivo.com.sg [shop.reactivo.com.sg]
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• 10. westlab.com [westlab.com]
• 11. acs.org [acs.org]
• 12. qmul.ac.uk [qmul.ac.uk]

Personal protective equipment for handling LOX-IN-3 (dihydrochloride monohydrate)

As a Senior Application Scientist, I have designed this comprehensive operational and safety guide to ensure both the protection of your laboratory personnel and the biochemical integrity of your experimental workflows.

Handling LOX-IN-3 (dihydrochloride monohydrate) —also known in clinical and preclinical literature as PXS-5505 —requires a rigorous approach. Because it is a highly potent, orally active pan-lysyl oxidase (LOX) inhibitor, improper handling can not only pose exposure risks but also compromise the compound's structural stability, leading to failed in vivo and in vitro models.

Here is your definitive guide to the safe handling, formulation, and disposal of LOX-IN-3.

Physicochemical Profile & Molecular Significance

LOX-IN-3 (PXS-5505) irreversibly inhibits the LOX family of enzymes (LOX, LOXL1–4), which are responsible for the oxidative deamination of lysine residues[1][2]. This enzymatic blockade prevents collagen and elastin crosslinking, fundamentally altering extracellular matrix (ECM) stiffness[3][4]. Researchers utilize this mechanism to ameliorate multiple-organ fibrosis and enhance chemotherapy perfusion in dense tumors (such as pancreatic ductal adenocarcinoma)[4][5].

To maintain the integrity of this mechanism, you must respect the compound's physicochemical boundaries.

Table 1: Essential Quantitative Data for LOX-IN-3 (Dihydrochloride Monohydrate)

Property	Specification	Operational Implication
CAS Number	2414974-55-1 (Monohydrate)	Verify CAS upon receipt to ensure correct hydration state for molecular weight calculations.
Molecular Weight	353.24 g/mol (Anhydrous base)	Adjust molarity calculations if using the monohydrate vs. anhydrous salt[6].
Solubility (DMSO)	≥ 20.8 mg/mL	Requires co-solvents for in vivo aqueous formulations[1].
Storage (Powder)	-20°C (Up to 3 years)	Highly hygroscopic; must be protected from ambient moisture[7].
Storage (Solvent)	-80°C (Up to 6 months)	Repeated freeze-thaw cycles degrade the active sulfonyl groups[1][7].

Mechanism of Action: Why Integrity Matters

The following diagram illustrates the causality between LOX-IN-3 administration and its downstream experimental outcomes. If the compound is degraded by moisture or improper solvent use, this entire cascade fails.

Caption: Mechanistic pathway of LOX-IN-3 (PXS-5505) from target binding to therapeutic outcome.

Personal Protective Equipment (PPE) Matrix

While LOX-IN-3 is not classified as highly lethal under standard GHS criteria, it is a biologically active small molecule[8]. The dihydrochloride salt is inherently acidic upon contact with mucosal membranes.

• Hand Protection (Critical): Wear double-layered nitrile gloves (minimum 0.11 mm thickness). Causality: When preparing stock solutions, DMSO is used as the primary solvent. DMSO rapidly permeates standard latex and thin nitrile, carrying dissolved small molecules directly through the epidermal barrier and into the bloodstream.

• Respiratory Protection: Handle exclusively within a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood[9]. Causality: The fine monohydrate powder is highly susceptible to aerosolization during weighing. Inhalation of a potent enzyme inhibitor can cause localized respiratory matrix dysregulation.

• Eye Protection: ANSI Z87.1 compliant safety goggles[9]. Causality: The dihydrochloride salt can cause severe ocular irritation and micro-abrasions upon contact.

• Body Protection: A fluid-resistant, flame-retardant laboratory coat with fitted cuffs to prevent sleeve drag in the workspace[9].

Operational Plan: Reconstitution & Formulation

Direct dissolution of LOX-IN-3 in aqueous buffers often leads to micro-precipitation due to its hydrophobic quinoline ring[2]. We utilize a step-wise co-solvent system to slowly transition the dielectric constant of the solvent, keeping the molecule fully solvated[1].

Step-by-Step Methodology: Preparing a 2.08 mg/mL In Vivo Formulation

(Formulation Ratio: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline)

• Thermal Equilibration (Self-Validating Step):

  • Remove the LOX-IN-3 vial from -20°C storage and let it sit at room temperature for exactly 30 minutes before opening.

  • Causality: Opening a cold vial introduces ambient humidity. Moisture degrades the active sulfonyl/amine groups and artificially inflates the powder's weight, destroying your dosing accuracy.

• Stock Solution Preparation (10% of final volume):

  • Add 100 μL of anhydrous DMSO to 2.08 mg of LOX-IN-3 powder to create a 20.8 mg/mL stock[1].

  • Validation: Hold the tube against a dark background. The solution must be 100% optically clear. If turbid, gently vortex or sonicate at room temperature for 30 seconds.

• Addition of PEG300 (40% of final volume):

  • Add 400 μL of PEG300 to the DMSO stock[1]. Mix by gentle pipetting.

  • Causality: PEG300 acts as a primary surfactant, stabilizing the hydrophobic domains of the molecule before aqueous exposure.

• Addition of Tween-80 (5% of final volume):

  • Add 50 μL of Tween-80[1]. Vortex thoroughly for 15 seconds.

  • Causality: Tween-80 prevents micelle aggregation and reduces surface tension, which is crucial for uniform distribution in the final aqueous phase.

• Aqueous Dilution (45% of final volume):

  • Dropwise, add 450 μL of sterile Saline (0.9% NaCl) while gently swirling the tube[1].

  • Validation: The final 1 mL solution must remain entirely clear. If opalescence occurs, the rate of aqueous addition was too fast, causing localized precipitation. Discard and restart.

Caption: Operational workflow for the reconstitution and storage of LOX-IN-3.

Spill Management & Disposal Plan

A self-validating safety protocol requires anticipating failure points. If a spill occurs, follow these exact steps to neutralize exposure risks[9]:

For Solid Powder Spills:

• Do not sweep. Sweeping aerosolizes the fine monohydrate powder.

• Cover the spill gently with damp, absorbent laboratory paper to suppress dust generation.

• Scoop the dampened material using a non-sparking tool and transfer it to a sealable hazardous waste container.

• Wipe the area with a 70% ethanol solution, followed by soap and water.

For Liquid Spills (DMSO Formulation):

• Isolate the area. DMSO formulations will penetrate standard flooring and benchtop sealants if left unattended.

• Absorb the liquid using an inert material (e.g., vermiculite, sand, or specialized chemical spill pads). Do not use combustible materials like sawdust.

• Wash the area thoroughly with soap and water. Causality: DMSO leaves a microscopic residue that can solubilize and transport future surface contaminants through the skin; soap removes this lipid-like residue.

Chemical Disposal: LOX-IN-3 contains both fluorine and chlorine atoms in its structure[2]. It must be disposed of as halogenated organic waste . Never pour reconstituted solutions down the sink. Collect all washings, empty vials, and contaminated PPE into designated, clearly labeled halogenated waste receptacles in accordance with your institutional Environmental Health and Safety (EHS) guidelines.

References

To ensure the highest standard of scientific integrity, the protocols and mechanistic data provided above are grounded in the following authoritative sources:

• Yao, Y., et al. (2022). Pan-Lysyl Oxidase Inhibitor PXS-5505 Ameliorates Multiple-Organ Fibrosis by Inhibiting Collagen Crosslinks in Rodent Models of Systemic Sclerosis. International Journal of Molecular Sciences, 23(10), 5533. URL:[Link]

• Chitty, J.L., et al. (2023). A first-in-class pan-lysyl oxidase inhibitor impairs stromal remodeling and enhances gemcitabine response and survival in pancreatic cancer. Nature Cancer, 4(9), 1326-1344. URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. repositori.udl.cat [repositori.udl.cat]
• 4. A first-in-class pan-lysyl oxidase inhibitor impairs stromal remodeling and enhances gemcitabine response and survival … [ouci.dntb.gov.ua]
• 5. Pan-Lysyl Oxidase Inhibitor PXS-5505 Ameliorates Multiple-Organ Fibrosis by Inhibiting Collagen Crosslinks in Rodent Models of Systemic Sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lox | Sigma-Aldrich [sigmaaldrich.com]
• 7. biorbyt.com [biorbyt.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. targetmol.com [targetmol.com]